3-Methoxy-N-methylpropanimidamide

Core Science & Biosynthesis

A Technical Guide to the Investigation of the Thermodynamic Stability of 3-Methoxy-N-methylpropanimidamide in Solution

Abstract: This technical guide provides a comprehensive framework for the systematic evaluation of the thermodynamic and kinetic stability of 3-Methoxy-N-methylpropanimidamide in solution. Recognizing the critical importance of chemical stability in the fields of drug development and materials science, this document outlines the theoretical underpinnings of potential degradation pathways, presents a robust experimental design based on forced degradation principles, and offers detailed, field-proven protocols for execution. By integrating principles of reaction kinetics with validated analytical methodologies, this guide serves as an essential resource for researchers, scientists, and drug development professionals tasked with characterizing the stability profile of novel chemical entities. The focus is on explaining the causality behind experimental choices to ensure the generation of reliable data for predicting shelf-life, guiding formulation development, and meeting regulatory requirements.

Introduction: The Imperative of Stability

The journey of a novel chemical entity from discovery to application is predicated on a thorough understanding of its intrinsic properties. Among these, chemical stability is paramount. The ability of a molecule to maintain its chemical integrity under various environmental conditions directly impacts its efficacy, safety, and shelf-life.[1][2] This guide focuses on 3-Methoxy-N-methylpropanimidamide, a molecule featuring the imidamide functional group, which presents unique stability considerations.

The Imidamide Functional Group: Structure and Reactivity

The imidamide functional group, R-C(=NR')-NR₂'', is structurally related to the more common amide and amidine moieties. Its reactivity is dominated by the electrophilic carbon atom double-bonded to a nitrogen, making it susceptible to nucleophilic attack, particularly hydrolysis. Unlike the relatively stable amide bond, the C=N bond of an imidamide can be more readily hydrolyzed, a process that is often highly dependent on pH.[3][4] Understanding this inherent reactivity is the first step in designing a comprehensive stability assessment.

Molecular Structure of 3-Methoxy-N-methylpropanimidamide:

• IUPAC Name: 3-Methoxy-N'-methylpropanimidamide

• Molecular Formula: C₅H₁₂N₂O

• Structure: CH₃-O-CH₂-CH₂-C(=NH)-NH-CH₃

The Critical Role of Stability in Development

A comprehensive stability profile is not merely an academic exercise; it is a cornerstone of product development and regulatory compliance.[1][5] Forced degradation studies, the primary tool for this assessment, serve several key purposes:

• Pathway Elucidation: To identify likely degradation products and establish degradation pathways.[6]

• Method Development: To develop and validate stability-indicating analytical methods (SIAMs) that can resolve the parent compound from all potential degradants.[7]

• Formulation Guidance: To inform the development of stable formulations by identifying conditions (e.g., pH, exclusion of oxygen) that minimize degradation.[8]

• Safety and Efficacy: To ensure that degradation does not lead to a loss of potency or the formation of toxic impurities.[2]

Theoretical Framework: Predicted Degradation Pathways

Before initiating experimental work, it is crucial to postulate the most probable degradation pathways based on the molecule's functional groups. For 3-Methoxy-N-methylpropanimidamide, hydrolysis is the most anticipated degradation route.

Hydrolytic Degradation

Hydrolysis of imidamides, analogous to the hydrolysis of imidate salts and amides, is expected to proceed via nucleophilic addition to the imidamide carbon, forming a tetrahedral intermediate.[3][9] The breakdown of this intermediate is highly pH-dependent.

• Acid-Catalyzed Hydrolysis: Under acidic conditions, protonation of one of the nitrogen atoms activates the imidamide carbon towards nucleophilic attack by water. The subsequent collapse of the tetrahedral intermediate is expected to yield 3-methoxypropanoic acid and N-methylamine (which will be protonated as methylammonium under acidic conditions).[10]

• Base-Catalyzed Hydrolysis: In alkaline solutions, the hydroxide ion acts as a potent nucleophile, attacking the imidamide carbon. The resulting tetrahedral intermediate can then collapse to yield 3-methoxypropanamide and methylamine, or potentially the carboxylate and amine products. Studies on related structures show that the nature of the products can be strongly influenced by pH.[3][11]

Below is a diagram illustrating the proposed primary hydrolytic degradation pathway.

Caption: Proposed hydrolytic degradation pathways under acidic and basic conditions.

Experimental Design for Stability Assessment

A successful stability study hinges on a well-designed experimental plan that begins with the development of a specific, stability-indicating analytical method and proceeds through systematic stress testing.

The Principle of Forced Degradation (Stress Testing)

Forced degradation, or stress testing, involves subjecting a drug substance to conditions more severe than accelerated stability testing to generate degradation products.[1][5] The goal is not to completely destroy the molecule but to achieve a target degradation of 5-20%. This level of degradation is sufficient to detect and quantify degradants without generating secondary or tertiary products that would not be seen under normal storage conditions.[6][12]

Development of a Stability-Indicating Analytical Method (SIAM)

The analytical method is the cornerstone of any stability study. It must be "stability-indicating," meaning it can accurately measure the decrease in the active ingredient's concentration due to degradation and separate it from its degradation products, impurities, and excipients.[7][13]

Rationale for Method Selection: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Photodiode Array (PDA) and Mass Spectrometry (MS) detectors is the gold standard for this application.[14][15]

• RP-HPLC: Offers high resolving power for separating polar and non-polar compounds.

• PDA Detector: Provides spectral information (peak purity analysis) to ensure that the parent peak is not co-eluting with any degradants.[6]

• MS Detector: Provides mass information for the identification and structural elucidation of unknown degradation products.[14]

The overall workflow for a comprehensive stability investigation is depicted below.

Caption: A comprehensive workflow for investigating the stability of a new chemical entity.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for conducting a thorough stability assessment.

Protocol 1: Synthesis of 3-Methoxy-N-methylpropanimidamide

(Note: As this is a specialized compound, a plausible synthesis is provided for context. This protocol should be adapted based on available starting materials and laboratory capabilities.)

• Step 1: Pinner Reaction. Bubble dry hydrogen chloride (HCl) gas through an equimolar, anhydrous solution of 3-methoxypropanenitrile and methanol in diethyl ether at 0°C.

• Step 2: Imidate Formation. Allow the reaction to stir at room temperature for 12-24 hours. The corresponding imidate hydrochloride salt will precipitate.

• Step 3: Filtration. Collect the precipitated salt by vacuum filtration and wash with cold, anhydrous diethyl ether.

• Step 4: Aminolysis. Suspend the imidate salt in an anhydrous solvent like ethanol. Add two equivalents of methylamine (as a solution in ethanol or THF) dropwise at 0°C.

• Step 5: Reaction and Workup. Allow the reaction to warm to room temperature and stir for 4-8 hours. Monitor by TLC or LC-MS. Upon completion, neutralize the reaction mixture, and extract the product.

• Step 6: Purification. Purify the crude product by column chromatography or distillation under reduced pressure to yield pure 3-Methoxy-N-methylpropanimidamide. Confirm structure and purity (>99%) by ¹H NMR, ¹³C NMR, and LC-MS.

Protocol 2: Forced Degradation Studies

Objective: To generate a 5-20% degradation of the parent compound under various stress conditions.[6]

Stock Solution Preparation: Prepare a stock solution of 3-Methoxy-N-methylpropanimidamide at 1 mg/mL in a suitable solvent (e.g., acetonitrile:water 50:50).

• Acid Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 1.0 M HCl.

  • Incubate in a water bath at 60°C.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Immediately neutralize the aliquot with an equivalent amount of 1.0 M NaOH and dilute to a final concentration of ~100 µg/mL for analysis.

• Base Hydrolysis:

  • Mix 1 mL of stock solution with 1 mL of 1.0 M NaOH.

  • Incubate in a water bath at 60°C.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours.

  • Immediately neutralize the aliquot with an equivalent amount of 1.0 M HCl and dilute for analysis.

• Oxidative Degradation:

  • Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature, protected from light.

  • Withdraw aliquots at 0, 2, 4, 8, and 24 hours and dilute for analysis.

• Thermal Degradation:

  • Place the solid compound in a stability oven at 80°C / 75% RH (Relative Humidity).

  • Place a solution of the compound (in the proposed formulation vehicle) in the same oven.

  • Sample at 1, 3, and 7 days.

• Photolytic Degradation:

  • Expose the solid compound and a solution to a light source conforming to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[6]

  • Analyze the samples after the exposure period, alongside a dark control.

Protocol 3: HPLC-UV/MS Method and Validation

Objective: To develop and validate a SIAM capable of quantifying the parent compound and resolving all degradation products.

Chromatographic Conditions (Example):

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 2 µL

• Detection: PDA at 210-400 nm; MS in positive ESI mode.

Method Validation (as per ICH Q2(R1)): [14]

• Specificity: Analyze stressed samples to demonstrate that the method can resolve the main peak from all degradation products. Assess peak purity using PDA and MS data.

• Linearity: Analyze a series of solutions over a range of concentrations (e.g., 1-200 µg/mL) and perform linear regression on the peak area vs. concentration plot (R² > 0.999).

• Accuracy: Perform recovery studies by spiking a known amount of the pure compound into a placebo or a solution containing known degradants at three concentration levels (e.g., 80%, 100%, 120%). Recovery should be within 98-102%.

• Precision: Assess repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days, by different analysts). RSD should be <2%.

• LOD & LOQ: Determine the Limit of Detection and Limit of Quantification based on signal-to-noise ratios (3:1 for LOD, 10:1 for LOQ).[13]

Data Analysis and Interpretation

Quantifying Degradation and Mass Balance

For each time point in the forced degradation studies, calculate the percentage of the remaining parent compound and the percentage of each degradation product formed. The mass balance, which is the sum of the assay of the parent compound and the levels of all degradation products, should be close to 100%.[12] A significant deviation from 100% may indicate the formation of non-chromophoric or volatile degradants.

Stress Condition	Time (h)	Parent Compound (%)	Degradant 1 (%)	Degradant 2 (%)	Mass Balance (%)
1 M HCl @ 60°C	0	100.0	0.0	0.0	100.0
8	91.2	8.5	N/D	99.7
24	80.5	19.1	N/D	99.6
1 M NaOH @ 60°C	0	100.0	0.0	0.0	100.0
4	85.7	N/D	13.9	99.6
3% H₂O₂ @ RT	24	98.9	N/D	N/D	98.9
Table 1: Example of a data summary from a forced degradation study.

Kinetic and Thermodynamic Analysis

To determine the thermodynamic stability, kinetic data must be collected at several temperatures (e.g., 50°C, 60°C, 70°C) for the conditions where degradation is observed.

• Determine the Reaction Order: Plot the concentration of the parent compound versus time. If a plot of ln[Concentration] vs. time is linear, the degradation follows first-order kinetics. The slope of this line is equal to -k, where k is the degradation rate constant.

• Apply the Arrhenius Equation: The relationship between the rate constant (k) and temperature (T) is described by the Arrhenius equation:

  • k = Ae-Ea/RT

  • This can be linearized as: ln(k) = ln(A) - (Ea/R)(1/T)

• Calculate Activation Energy (Ea): Plot ln(k) versus 1/T (in Kelvin). The slope of the resulting line is -Ea/R, where R is the gas constant (8.314 J/mol·K). From this, the activation energy (Ea), which represents the energy barrier for the reaction, can be calculated.[1]

• Calculate Thermodynamic Parameters: Other thermodynamic activation parameters like enthalpy (ΔH‡), Gibbs free energy (ΔG‡), and entropy (ΔS‡) of activation can be determined using the Eyring equation, providing deeper insight into the transition state of the degradation reaction.

Parameter	Description	Typical Value (Example)
k (at 60°C)	First-order rate constant	8.5 x 10⁻⁵ s⁻¹
t₁/₂ (at 60°C)	Half-life (0.693/k)	2.26 hours
Ea	Activation Energy	75 kJ/mol
ΔH‡	Enthalpy of Activation	72.5 kJ/mol
ΔS‡	Entropy of Activation	-40 J/mol·K
Table 2: Example of calculated kinetic and thermodynamic parameters for acid hydrolysis.

Conclusion and Recommendations

This guide has presented a comprehensive, systematic approach to evaluating the stability of 3-Methoxy-N-methylpropanimidamide. Based on the chemical structure, the primary stability liability is expected to be hydrolysis, with the rate and products being highly dependent on pH. Oxidative and thermal degradation are predicted to be less significant.

Key Recommendations for Development:

• Formulation pH: To maximize stability in aqueous solutions, the formulation pH should be carefully controlled, likely within a neutral to slightly acidic range (e.g., pH 4-6), where the rate of hydrolysis is often at a minimum for similar compounds.[16]

• Packaging and Storage: The compound should be protected from high temperatures and moisture.[8][17] If photolytic degradation is observed, light-protective packaging (e.g., amber vials) is required.

• Excipient Compatibility: All formulation excipients must be screened for compatibility to ensure they do not catalyze degradation.

By rigorously applying the principles and protocols outlined herein, researchers can build a robust understanding of the thermodynamic stability of 3-Methoxy-N-methylpropanimidamide, ensuring the development of a safe, effective, and stable final product.

References

• The Mechanism of Hydrolysis of Imidate Salts. The Importance of Stereoelectronic Control and pH of the Reaction Medium on the Cleavage of Tetrahedral Intermediates. ResearchGate. Available at: [Link]

• FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. Rasayan Journal of Chemistry. Available at: [Link]

• On the hydrolysis mechanisms of amides and peptides. University of Regina. Available at: [Link]

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The Emerging Therapeutic Potential of 3-Methoxy-N-methylpropanimidamide Derivatives: A Technical Guide

Foreword: Unveiling a Scaffold of Promise

In the landscape of medicinal chemistry, the identification of novel molecular scaffolds with the potential for broad therapeutic application is a paramount objective. The 3-methoxy-N-methylpropanimidamide core represents one such scaffold, standing at the intersection of established pharmacophores and unexplored chemical space. While direct and extensive research on its derivatives is in a nascent stage, the structural motifs it contains are prevalent in a multitude of biologically active compounds. This technical guide serves as a comprehensive overview, drawing upon established principles and data from structurally related molecules to illuminate the potential of 3-methoxy-N-methylpropanimidamide derivatives as a promising new class of therapeutic agents. We will delve into the synthetic rationale, explore potential biological targets, and provide a forward-looking perspective for researchers, scientists, and drug development professionals.

The Propanimidamide Core: A Foundation for Diverse Bioactivity

The propanimidamide functional group is a key structural feature in a variety of pharmacologically significant molecules. Its ability to participate in hydrogen bonding and electrostatic interactions makes it a valuable component for designing ligands that can effectively bind to biological targets such as enzymes and receptors. The incorporation of a methoxy group and an N-methyl substitution in the 3-methoxy-N-methylpropanimidamide scaffold introduces specific physicochemical properties that can influence a derivative's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target-binding affinity.

Synthetic Pathways and Methodologies

The synthesis of 3-methoxy-N-methylpropanimidamide derivatives can be approached through several established organic chemistry reactions. A general and adaptable synthetic route is outlined below.

Experimental Protocol: A Generalized Synthetic Approach

• Amidation of a Methoxypropionic Acid Derivative: The synthesis can commence with a suitable 3-methoxypropionic acid derivative. This starting material can be activated, for instance, by conversion to an acyl chloride or through the use of peptide coupling reagents, and subsequently reacted with methylamine to form the corresponding N-methyl-3-methoxypropanamide.

• Conversion to the Imidoyl Chloride: The resulting amide is then treated with a chlorinating agent, such as thionyl chloride or oxalyl chloride, to generate the corresponding imidoyl chloride. This reactive intermediate is a key precursor to the desired propanimidamide.

• Nucleophilic Substitution to Form the Propanimidamide: The imidoyl chloride is then reacted with a nucleophile of choice. The diversity of this nucleophile is what allows for the generation of a library of 3-methoxy-N-methylpropanimidamide derivatives with a wide range of substituents, enabling the exploration of structure-activity relationships.

Figure 1: Generalized synthetic workflow for 3-methoxy-N-methylpropanimidamide derivatives.

Potential Therapeutic Applications: Insights from Structurally Related Compounds

While direct biological data on 3-methoxy-N-methylpropanimidamide derivatives is limited, the activities of structurally analogous compounds provide a strong basis for predicting their therapeutic potential.

Anticancer Activity

Numerous propanamide and imidamide derivatives have demonstrated significant antiproliferative effects against various cancer cell lines. For instance, novel N-alkyl 3-(3-benzyloxyquinoxalin-2-yl) propanamides have been designed and synthesized as antiproliferative agents.[1] Similarly, trimethoxyphenyl-based analogues have shown promise as cytotoxic agents.[2] The 3-methoxy-N-methylpropanimidamide scaffold could serve as a foundation for the development of novel anticancer agents, potentially acting through mechanisms such as the inhibition of tubulin polymerization or the modulation of key signaling pathways involved in cancer cell growth and survival.

Anti-inflammatory Properties

The amide functionality is a common feature in many anti-inflammatory drugs. The synthesis of N-substituted propanamide derivatives of 5-(1-((4-methoxyphenyl)sulfonyl)piperidin-3-yl)-1,3,4-oxadiazol-2-thiol has been explored for the development of new anti-enzymatic agents, with some compounds showing potential as cyclooxygenase (COX) inhibitors.[3] Derivatives of 3-methoxy-N-methylpropanimidamide could be investigated for their ability to modulate inflammatory pathways, potentially offering new therapeutic options for a range of inflammatory conditions.

Antimalarial Potential

Recent studies have highlighted the potential of 3-hydroxy-propanamidines as a new class of orally active antimalarials.[4] These compounds, which share the propanamidine core, have shown potent activity against Plasmodium falciparum. This suggests that 3-methoxy-N-methylpropanimidamide derivatives could also be explored for their antiplasmodial activity.

Enzyme Inhibition

The imidamide moiety is known to be a bioisostere of the amide bond and can act as a transition-state analogue inhibitor for certain proteases. The structural features of 3-methoxy-N-methylpropanimidamide derivatives make them potential candidates for the inhibition of various enzymes implicated in disease. For example, derivatives could be designed to target aminopeptidases, which are involved in tumor invasion and metastasis, or other enzymes where a substituted amidine can effectively mimic the substrate's transition state.[5]

Structure-Activity Relationship (SAR) Considerations

Systematic modification of the 3-methoxy-N-methylpropanimidamide scaffold will be crucial for optimizing biological activity and developing lead compounds. Key areas for SAR exploration include:

• The N-methyl group: Variation of the alkyl substituent on the nitrogen could influence steric and electronic properties, impacting target binding.

• The methoxy group: The position and nature of the alkoxy substituent could be altered to fine-tune lipophilicity and metabolic stability.

• The imidamide nitrogen: Substitution on the second nitrogen of the imidamide group with a diverse range of chemical moieties will likely have the most significant impact on biological activity and target selectivity.

The following table summarizes the potential impact of structural modifications based on findings from related compound classes.

Structural Modification	Potential Impact on Bioactivity	Rationale from Related Compounds
Variation of the N-alkyl group	Modulation of steric bulk and lipophilicity, potentially affecting target engagement and cell permeability.	In N-substituted propanamides, the nature of the alkyl group significantly influences anti-inflammatory and anticancer activity.[1][3]
Modification of the methoxy group	Alteration of ADME properties and potential for additional hydrogen bonding interactions.	The position of methoxy groups in trimethoxyphenyl derivatives is critical for their cytotoxic effects.[2]
Substitution on the imidamide nitrogen	Introduction of diverse functional groups to explore a wide range of target interactions and optimize potency and selectivity.	In 3-hydroxy-propanamidines, substitution on the amidine nitrogen is a key determinant of antimalarial activity.[4]

Future Directions and Conclusion

The 3-methoxy-N-methylpropanimidamide scaffold represents a largely unexplored but highly promising area for drug discovery. The synthetic accessibility and the potential for diverse functionalization make it an attractive starting point for the development of new therapeutic agents. Future research should focus on the synthesis and screening of a diverse library of these derivatives against a wide range of biological targets, including those implicated in cancer, inflammation, and infectious diseases.

References

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• Synthesis and biological evaluation of imidamide analogs as selective anti-trypanosomal agents. (Source: PMC)
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An In-depth Technical Guide to the Role of 3-Methoxy-N-methylpropanimidamide and Related N-Acyl-N-Alkyl Amidine Synthons in Heterocyclic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Landscape of a Niche Reagent

In the vast and ever-expanding realm of heterocyclic chemistry, the pursuit of novel scaffolds for medicinal chemistry and materials science necessitates a deep understanding of the tools at our disposal. This guide is centered on the utility of a specific, yet intriguing building block: 3-Methoxy-N-methylpropanimidamide . While direct, extensive literature on this particular reagent is sparse, its structural motifs suggest a significant potential as a precursor for a variety of nitrogen-containing heterocycles. This document, therefore, takes a dual approach. It will first establish the well-documented and powerful role of the broader class of amidines in heterocyclic synthesis. Subsequently, it will extrapolate from this established knowledge to provide a forward-looking perspective on the anticipated reactivity and application of 3-Methoxy-N-methylpropanimidamide, offering a blend of established science and reasoned chemical intuition.

The Amidine Functional Group: A Cornerstone of Heterocyclic Synthesis

Amidines are a class of organic compounds characterized by the R-C(=NR')NR''R''' functional group. Their unique electronic structure, featuring two nitrogen atoms flanking a central carbon, renders them versatile synthons in the construction of a wide array of nitrogen-containing heterocycles.[1] They can act as potent nucleophiles, electrophiles (upon activation), and are particularly prized as N-C-N building blocks for cyclization reactions.[2] The reactivity of amidines makes them invaluable for the synthesis of biologically relevant motifs, functional materials, and as ligands in organometallic chemistry.

The synthesis of N-heterocycles is a very active area of research due to their extensive applications in organic, pharmaceutical, and materials chemistry.[2] Amidines serve as readily available starting materials for the construction of pyrimidines, imidazoles, triazoles, and many other important ring systems.[1]

Pyrimidine Synthesis: The Preeminent Application of Amidines

The pyrimidine nucleus is a fundamental component of life, forming the backbone of nucleobases in DNA and RNA.[3][4] Consequently, substituted pyrimidines are a cornerstone of medicinal chemistry, with applications as antiviral, anti-inflammatory, anti-cancer, and antimicrobial agents.[3][5] The classical and most straightforward approach to the pyrimidine ring involves the condensation of a compound containing an N-C-N fragment with a 1,3-dielectrophile.[6] Amidines are ideal for this purpose.

The Pinner Pyrimidine Synthesis: A Classic Condensation

The Pinner synthesis is a foundational method for pyrimidine formation, involving the condensation of an amidine with a β-dicarbonyl compound, such as a β-ketoester or a malonic ester.[7] This acid or base-catalyzed reaction proceeds via a series of condensation and cyclization steps to yield the pyrimidine ring.

Generalized Pinner-Type Synthesis of a Pyrimidine Ring:

Caption: Proposed condensation of 3-Methoxy-N-methylpropanimidamide with a 1,3-diketone.

Experimental Protocols: A Practical Guide

The following protocols are based on established methods for pyrimidine synthesis and are adapted for the use of 3-Methoxy-N-methylpropanimidamide.

Synthesis of 3-Methoxy-N-methylpropanimidamide (Hypothetical)

As this reagent is not commercially common, a plausible synthesis would involve the Pinner reaction of 3-methoxypropionitrile with methanol to form the corresponding imidate, followed by reaction with methylamine.

Step-by-Step Protocol:

• Imidate Formation:

  • To a solution of 3-methoxypropionitrile (1.0 eq) in anhydrous diethyl ether at 0 °C, add anhydrous HCl (1.1 eq) gas.

  • Add anhydrous methanol (1.2 eq) and stir the mixture at room temperature for 24 hours.

  • Filter the resulting precipitate (the imidate hydrochloride salt) and wash with cold diethyl ether.

• Amidine Formation:

  • Suspend the imidate hydrochloride salt in anhydrous ethanol.

  • Add a solution of methylamine (2.0 eq) in ethanol dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Remove the solvent under reduced pressure. The crude product can be purified by distillation or chromatography.

Synthesis of a 4,6-Disubstituted-2-(2-methoxyethyl)pyrimidine

This protocol describes the condensation of 3-Methoxy-N-methylpropanimidamide with a 1,3-diketone.

Materials:

• 3-Methoxy-N-methylpropanimidamide hydrochloride

• 1,3-Diketone (e.g., acetylacetone)

• Sodium ethoxide

• Anhydrous ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol.

• Add the 1,3-diketone (1.0 eq) to the solution and stir for 15 minutes.

• Add 3-Methoxy-N-methylpropanimidamide hydrochloride (1.0 eq) to the reaction mixture.

• Heat the mixture to reflux and maintain for 6-12 hours. Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and neutralize with acetic acid.

• Remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Data Summary: Reactivity and Yields

While specific data for 3-Methoxy-N-methylpropanimidamide is not available, the following table summarizes typical yields for pyrimidine syntheses using related amidines.

Amidine Type	1,3-Dicarbonyl Substrate	Reaction Conditions	Yield (%)	Reference
Benzamidine	Acetylacetone	NaOEt, EtOH, reflux	75-85	[6]
Acetamidine	Ethyl acetoacetate	NaOEt, EtOH, reflux	60-70	[7]
Guanidine	Chalcones	Ethanolic KOH, reflux	70-90	[8]

Conclusion and Future Outlook

While 3-Methoxy-N-methylpropanimidamide remains a largely unexplored reagent, its chemical structure strongly suggests its utility as a valuable building block in heterocyclic chemistry, particularly for the synthesis of substituted pyrimidines. The methoxyethyl side chain offers a handle for further synthetic modifications and may impart favorable physicochemical properties to the resulting heterocyclic products, a feature of interest in drug discovery. [9]Further research into the synthesis and reactivity of this and related N-alkoxyalkyl amidines is warranted and holds the promise of expanding the synthetic chemist's toolkit for the construction of novel, biologically active molecules.

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The Amidine Functional Group: A Stability Conundrum

An In-depth Technical Guide to the Chemical Stability of Methoxy-Substituted Amidines

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Methoxy-substituted amidines are a recurring motif in modern medicinal chemistry, valued for their ability to engage in critical hydrogen bonding interactions with biological targets. However, the inherent reactivity of the amidine functional group presents a significant challenge to chemical stability, impacting shelf-life, formulation, and ultimately, therapeutic efficacy. This technical guide provides an in-depth analysis of the factors governing the stability of methoxy-substituted amidines. We will explore the nuanced interplay of electronic and steric effects conferred by the methoxy group, detail the primary degradation pathways, and present robust experimental protocols for assessing stability. This guide is intended to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to navigate the stability challenges associated with this important class of compounds.

Amidines are among the strongest organic bases. This high basicity stems from the delocalization of the positive charge across two nitrogen atoms upon protonation, forming a highly stabilized amidinium cation.[1][2] This resonance stabilization is the very feature that makes the amidine group an excellent hydrogen bond donor and a valuable pharmacophore in drug design.

However, the imine-like carbon atom of the amidine is electrophilic and susceptible to nucleophilic attack, particularly by water, leading to hydrolytic degradation. The stability of an amidine is therefore a delicate balance: its basicity makes it a potent biological ligand, but also primes it for degradation. The challenge for medicinal chemists is to modulate this reactivity to achieve a therapeutically viable stability profile.

The Influence of the Methoxy Substituent

The introduction of a methoxy (-OCH3) group onto an aromatic ring bearing an amidine functionality introduces a complex interplay of electronic and steric effects that significantly modulates the molecule's pKa and, consequently, its hydrolytic stability.[3]

Electronic Effects

The methoxy group exhibits a dual electronic nature:

• Inductive Effect (-I): As an electronegative oxygen atom is attached to the aromatic ring, the methoxy group exerts an electron-withdrawing inductive effect, which decreases the electron density of the ring and the basicity of the amidine.[4][5]

• Resonance Effect (+R): The lone pairs on the oxygen atom can be delocalized into the aromatic π-system. This electron-donating resonance effect is most pronounced when the methoxy group is positioned ortho or para to the amidine group.

The net effect on basicity depends on the substituent's position:

• Para-Methoxy: The strong +R effect dominates, increasing electron density at the amidine nitrogen atoms and thereby increasing basicity and the propensity for protonation.

• Meta-Methoxy: The +R effect cannot be extended to the amidine attachment point. Therefore, the -I effect dominates, decreasing the amidine's basicity.

• Ortho-Methoxy: The situation is complicated by a significant steric component, in addition to the +R and -I effects.

Steric Effects

An ortho-methoxy group can physically obstruct the approach of a nucleophile (e.g., water or hydroxide) to the electrophilic carbon of the amidine group, a phenomenon known as steric hindrance.[6] This steric protection can significantly slow the rate of hydrolysis, even if the electronic effects might favor the protonated, reactive state. This effect is a critical tool for medicinal chemists to rationally design more stable molecules.

Impact on pKa and Isomerization

The pKa of the amidine is a direct reflection of these combined effects. Electron-donating groups generally increase the pKa, while electron-withdrawing groups decrease it.[7] This is crucial because the rate of hydrolysis is often pH-dependent. Furthermore, substituents can influence the rotational barrier of the C-N bond, affecting the equilibrium between E/Z isomers, which can have different stability profiles. Studies have shown that electron-donating substituents on ortho-disubstituted benzamidines decrease the rate of C-N isomerization.[7]

Primary Degradation Pathways

The most common degradation pathway for amidines in pharmaceutical contexts is hydrolysis.[8] This can be catalyzed by either acid or base.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the amidine is readily protonated to form the resonance-stabilized amidinium ion. This enhances the electrophilicity of the carbon atom, making it highly susceptible to nucleophilic attack by water. The reaction proceeds through a tetrahedral intermediate to ultimately yield an amide (which can be further hydrolyzed to a carboxylic acid) and an amine/ammonia.[9][10]

Caption: Mechanism of acid-catalyzed amidine hydrolysis.

Base-Catalyzed Hydrolysis

In basic media, the hydroxide ion acts as a potent nucleophile, directly attacking the neutral amidine's electrophilic carbon. This also proceeds through a tetrahedral intermediate, which then collapses to form the final degradation products.[11][12] Generally, amidines are more stable under basic conditions compared to strongly acidic conditions, but they are still susceptible to degradation, especially at elevated temperatures.[13]

Caption: Mechanism of base-catalyzed amidine hydrolysis.

Experimental Design for Stability Assessment

A systematic approach to stability testing is crucial for any drug development program. Forced degradation, or stress testing, is a cornerstone of this process, designed to identify likely degradation products and establish degradation pathways.[14][15]

Forced Degradation Studies

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API) to allow for the reliable detection and characterization of degradants without driving the reaction to secondary or tertiary products.

Table 1: Standard Protocol for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration/Temperature	Causality & Purpose
Acid Hydrolysis	0.1 M - 1 M HCl	2h to 7 days; Room Temp to 60°C	To identify acid-labile functional groups and simulate gastric fluid conditions.[8]
Base Hydrolysis	0.1 M - 1 M NaOH	2h to 7 days; Room Temp to 60°C	To identify base-labile groups and simulate intestinal pH.[8]
Neutral Hydrolysis	Purified Water	7 days; 60°C	To assess the intrinsic stability of the molecule in an aqueous environment.
Oxidative	3% H₂O₂	24h; Room Temperature	To mimic oxidative stress; amidines are generally stable but other functional groups may be susceptible.[16]
Photolytic	ICH Q1B compliant light source	As per ICH Q1B guidelines	To assess light sensitivity, particularly for compounds with chromophores.[8]

| Thermal | 60°C (Solid & Solution) | 7 days | To evaluate the intrinsic thermal stability of the molecule.[8] |

Analytical Methodology

High-Performance Liquid Chromatography (HPLC) with UV detection is the primary technique for monitoring the stability of amidine-containing compounds.[17] A well-developed stability-indicating analytical method (SIAM) is one that can separate the parent drug from all its degradation products and impurities.

Key Experimental Choices:

• Column: A reverse-phase C18 column is typically the first choice due to its versatility in separating compounds of moderate polarity.

• Mobile Phase: A gradient elution using a buffered aqueous phase (e.g., phosphate or acetate buffer) and an organic modifier (acetonitrile or methanol) is often required to resolve the parent compound from its more polar degradants. The buffer is critical for ensuring reproducible chromatography of the basic amidine.

• Detection: A photodiode array (PDA) detector is highly recommended as it provides spectral data that can help in peak tracking and identification of degradants across different stress conditions.

Experimental Workflow

A robust workflow ensures that stability data is reliable and reproducible. The process involves careful sample preparation, controlled stress application, and precise analysis.

Caption: A typical experimental workflow for forced degradation studies.

Strategies for Enhancing Stability

When a promising methoxy-substituted amidine shows poor stability, several strategies can be employed:

• Structural Modification: As discussed, strategic placement of the methoxy group, particularly at the ortho position, can provide steric shielding.

• Prodrug Approaches: The amidine functionality can be temporarily masked with a protecting group that is cleaved in vivo to release the active drug.[17] Alkoxycarbonylamidine prodrugs have been successfully used for this purpose.[18]

• Formulation Optimization: For a drug product, stability can be enhanced by controlling the formulation's pH with buffers, minimizing exposure to water (lyophilization), or including antioxidants.[17]

Conclusion

The chemical stability of methoxy-substituted amidines is a multifaceted issue governed by the delicate interplay of electronic and steric effects. While the amidine functional group is a powerful tool in the medicinal chemist's arsenal, its inherent susceptibility to hydrolysis requires careful consideration and rigorous experimental evaluation. A thorough understanding of degradation pathways, coupled with a systematic approach to forced degradation studies, enables the early identification of stability liabilities. By leveraging strategies such as positional isomerism, prodrug design, and formulation optimization, researchers can successfully navigate these challenges to develop stable and effective therapeutics.

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A Technical Guide to the Structure-Activity Relationship (SAR) Studies of 3-Methoxy-N-methylpropanimidamide as a Novel Kinase Inhibitor Scaffold

Abstract

Structure-Activity Relationship (SAR) analysis is a foundational pillar in medicinal chemistry, guiding the iterative process of transforming a preliminary "hit" compound into a viable drug candidate.[1][2][3] This technical guide outlines a comprehensive, prospective SAR strategy for 3-Methoxy-N-methylpropanimidamide , a novel chemical entity identified as a modest inhibitor of a hypothetical therapeutic target, Kinase Y. Lacking pre-existing SAR data, this document serves as a blueprint for researchers, scientists, and drug development professionals on how to systematically dissect the molecule, design and synthesize analogs, and interpret biological data to optimize potency and drug-like properties. We will detail the causal logic behind experimental design, provide robust, self-validating protocols for synthesis and screening, and present a framework for data-driven lead optimization.

Introduction: The Case for a New Scaffold

The relentless pursuit of novel therapeutics often begins with the identification of a lead compound—a molecule exhibiting a desired, albeit often weak, biological activity. 3-Methoxy-N-methylpropanimidamide (henceforth referred to as Lead Compound 1 ) has emerged from a high-throughput screen as a low-micromolar inhibitor of Kinase Y, an enzyme implicated in a significant inflammatory pathway. Its simple, acyclic structure presents a tractable starting point for chemical modification, while the imidamide functional group, a known pharmacophore in various bioactive molecules, offers potential for specific and potent target engagement.[4][5]

This guide will establish a systematic SAR campaign with the primary objective of enhancing the inhibitory potency of Lead Compound 1 against Kinase Y by at least two orders of magnitude, while concurrently profiling and improving its physicochemical properties. The principles discussed herein are broadly applicable to early-stage drug discovery projects.[6][7]

Structural and Physicochemical Analysis of Lead Compound 1

Before initiating an SAR campaign, a thorough analysis of the lead compound is critical. Lead Compound 1 can be deconstructed into three key regions ripe for chemical exploration.

• Region A (Methoxy Terminus): The methoxy group is a common feature in approved drugs, capable of influencing binding affinity, metabolic stability, and physicochemical properties.[8][9][10] Its oxygen atom can act as a hydrogen bond acceptor, while the methyl group can engage in hydrophobic interactions. However, it is also a potential site for metabolic O-demethylation.

• Region B (Alkyl Linker): The ethylene linker provides conformational flexibility. Modifications here can alter the spatial relationship between the terminal functional groups, impacting how the molecule fits into the kinase's binding pocket.

• Region C (N-methylpropanimidamide Headgroup): The N-substituted imidamide is the most polar and likely the key pharmacophoric element responsible for binding to the hinge region of Kinase Y. The N-methyl group may play a role in modulating basicity, solubility, or steric interactions within the active site.[11]

The diagram below illustrates these distinct regions, which will form the basis of our analog design strategy.

Caption: Key structural regions of Lead Compound 1 for SAR investigation.

The SAR Strategy: A Multi-pronged Approach

Our strategy is to systematically and independently modify each region to understand its contribution to biological activity. This approach ensures that the resulting SAR data is clear and interpretable.[7]

Probing Region A: The Methoxy Terminus

The goal here is to explore the requirements for hydrogen bonding, lipophilicity, and steric bulk at this terminus.

• Rationale: Replacing the methoxy group with other functionalities will determine if a hydrogen bond acceptor is necessary and how changes in size and electronics affect potency.[8] Bioisosteric replacement can also mitigate potential metabolic liabilities like O-demethylation.[12][13]

• Proposed Modifications:

  • Homologation: Extend the alkyl chain (e.g., ethoxy, propoxy) to probe for deeper hydrophobic pockets.

  • Hydrogen Bond Donor/Acceptor: Replace with -OH (demethylation) to test for a hydrogen bond donor, and -F or -CF3 to modulate electronic properties. The trifluoromethyl group can enhance metabolic stability and binding affinity.[14]

  • Bioisosteres: Substitute with groups of similar size and shape, such as -Cl or -CH3, to differentiate between steric and electronic effects.[15][16]

Exploring Region B: The Alkyl Linker

Modifications to the linker will assess the importance of its length, rigidity, and stereochemistry.

• Rationale: The linker's conformation dictates the orientation of the pharmacophoric headgroup. Introducing rigidity or changing the length can lead to a more favorable binding pose.

• Proposed Modifications:

  • Length Variation: Synthesize analogs with one (ethylenimidamide) or three (butanimidamide) carbon linkers.

  • Rigidity: Introduce a cyclopropyl group or a double bond to restrict conformational freedom.

  • Stereochemistry: Introduce a methyl group on the linker to create a chiral center, allowing for the evaluation of stereospecific interactions.[17]

Optimizing Region C: The Imidamide Headgroup

This region is predicted to be crucial for target binding. Modifications will focus on optimizing interactions with the kinase hinge region.

• Rationale: The imidamide group's basicity and hydrogen bonding capacity are likely critical for affinity. Altering the N-substituent will probe for additional binding pockets and modulate physicochemical properties.[18]

• Proposed Modifications:

  • N-Substituent Size: Replace the N-methyl with larger alkyl groups (e.g., ethyl, isopropyl) or a cyclopropyl group to explore steric tolerance.

  • Aromatic Substitution: Introduce N-benzyl or N-phenyl groups to probe for potential pi-stacking interactions.

  • Basicity Modulation: Replace the N-methyl with electron-withdrawing groups (e.g., N-CH2CF3) to decrease basicity or explore alternative hydrogen bonding patterns.

Experimental Protocols

Scientific integrity demands reproducible and well-documented experimental methods.

General Synthetic Protocol: Pinner Reaction for Amidine Synthesis

The synthesis of N-substituted imidamides can be efficiently achieved through various methods. A common and reliable route involves the Pinner reaction or direct base-activated addition of an amine to a nitrile.[18][19][20]

Protocol: Synthesis of Analog 2a (N-ethyl-3-methoxypropanimidamide)

• Nitrile Formation: 3-Methoxypropionitrile is prepared from acrylonitrile and methanol.[21]

• Imidate Hydrochloride Formation (Pinner Reaction):

  • To a stirred, cooled (0 °C) solution of 3-methoxypropionitrile (1.0 eq) in anhydrous diethyl ether, bubble dry hydrogen chloride gas until saturation.

  • Add anhydrous ethanol (1.1 eq) dropwise via syringe.

  • Seal the vessel and allow it to warm to room temperature. Stir for 24 hours, during which a white precipitate of the ethyl imidate hydrochloride salt will form.

  • Collect the precipitate by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

• Amidinatio n:

  • Suspend the dried ethyl 3-methoxypropanimidate hydrochloride (1.0 eq) in anhydrous ethanol.

  • Add a solution of ethylamine (2.5 eq) in ethanol dropwise at 0 °C.

  • Allow the reaction to stir at room temperature for 12 hours.

  • Remove the solvent under reduced pressure.

  • Purify the resulting crude product by column chromatography (silica gel, gradient elution with dichloromethane/methanol) to yield the target amidine.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Biological Assay Protocol: Kinase Y Inhibition Assay (Fluorescence Polarization)

A fluorescence polarization (FP) assay is a robust, high-throughput method for measuring the binding of a fluorescently labeled ligand to a protein.

• Reagents & Materials:

  • Kinase Y, purified recombinant protein.

  • Fluorescently labeled tracer (a known ligand for Kinase Y with a fluorescent tag).

  • Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20.

  • Test compounds (dissolved in DMSO).

  • 384-well, low-volume, black assay plates.

• Assay Procedure:

  • Prepare a serial dilution of the test compounds in DMSO. Further dilute in assay buffer to achieve the final desired concentrations.

  • To each well of the 384-well plate, add 5 µL of the diluted test compound.

  • Add 5 µL of Kinase Y solution (at 2x final concentration) to each well.

  • Incubate for 15 minutes at room temperature to allow for compound-protein binding.

  • Add 10 µL of the fluorescent tracer solution (at 2x final concentration).

  • Incubate for 60 minutes at room temperature, protected from light.

  • Measure fluorescence polarization on a suitable plate reader (e.g., with excitation at 485 nm and emission at 535 nm).

• Data Analysis:

  • The FP signal is inversely proportional to the amount of tracer displaced by the test compound.

  • Calculate the percent inhibition for each compound concentration relative to high (no inhibitor) and low (no enzyme) controls.

  • Plot percent inhibition versus the logarithm of compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation and Interpretation (Hypothetical SAR)

Compound	Region A (-OCH₃)	Region B (-CH₂CH₂-)	Region C (-NHCH₃)	Kinase Y IC₅₀ (µM)	Comment
1	-OCH₃	-CH₂CH₂-	-NHCH₃	15.2	Lead Compound
2a	-OCH₃	-CH₂CH₂-	-NHCH₂CH₃	8.5	Slight improvement; suggests space for larger alkyl groups.
2b	-OCH₃	-CH₂CH₂-	-NH-benzyl	1.1	Significant potency gain; indicates a hydrophobic pocket for π-stacking.
3a	-OH	-CH₂CH₂-	-NHCH₃	55.8	Loss of activity; methoxy oxygen likely a key H-bond acceptor.
3b	-OCF₃	-CH₂CH₂-	-NHCH₃	12.4	Activity maintained; confirms H-bond acceptor role and improves metabolic stability.
4a	-OCH₃	-CH₂-	-NHCH₃	48.9	Shortening linker is detrimental; optimal distance is crucial.
4b	-OCH₃	-CH(CH₃)-CH₂-	-NHCH₃	5.3 (S-isomer)	Introduction of stereocenter shows preference, indicating a defined binding pocket.[22]

Interpretation: From this hypothetical data, we can infer several key SAR trends:

• The N-substituent in Region C is a critical driver of potency, with aromatic groups providing a significant advantage (2b ).

• The oxygen of the methoxy group in Region A is essential, likely as a hydrogen bond acceptor, as its removal to -OH is detrimental (3a ).

• The linker length in Region B is optimized at two carbons (4a ).

Workflow Visualization

The process of SAR is cyclical and iterative. The following diagram illustrates the logical flow of the entire campaign, from initial hit to lead optimization.

Caption: The iterative cycle of a Structure-Activity Relationship (SAR) campaign.

Conclusion and Future Directions

This guide has established a comprehensive and scientifically rigorous framework for conducting a prospective SAR study on 3-Methoxy-N-methylpropanimidamide . By systematically modifying the three key regions of the molecule, researchers can efficiently map the chemical space required for potent Kinase Y inhibition. The hypothetical data presented illustrates how clear, actionable insights can be derived from this process, pointing towards the introduction of an N-benzyl group as a key optimization step.

Future work, following the identification of a potent analog, would transition from SAR to Structure-Property Relationship (SPR) studies, focusing on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties to develop a truly viable drug candidate.

References

• The role of the methoxy group in approved drugs. (2024). European Journal of Medicinal Chemistry. Available from: [Link]

• Synthesis of N-Substituted Aryl Amidines by Strong Base Activation of Amines. (n.d.). University of Northern Iowa. Available from: [Link]

• General principles of structure activity relationship (sar). (2016). Slideshare. Available from: [Link]

• Structure Activity Relationships. (2005). Drug Design Org. Available from: [Link]

• Synthesis of N-substituted aryl amidines by strong base activation of amines. (2015). National Institutes of Health. Available from: [Link]

• Methoxy group: a non-lipophilic “scout” for protein pocket finding. (2023). Taylor & Francis Online. Available from: [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2024). MDPI. Available from: [Link]

• 2-(4-Methylsulfonylaminophenyl) propanamide TRPV1 antagonists: Structure–activity relationships in the B and C-regions. (2012). National Institutes of Health. Available from: [Link]

• Synthesis and biological evaluation of imidamide analogs as selective anti-trypanosomal agents. (2022). National Institutes of Health. Available from: [Link]

• Structure-Activity Relationship (SAR) Analysis. (n.d.). Zamann Pharma Support GmbH. Available from: [Link]

• Structure–activity relationship. (n.d.). Wikipedia. Available from: [Link]

• The role of the methoxy group in approved drugs. (2024). PubMed. Available from: [Link]

• SAR: Structure Activity Relationships. (n.d.). CDD Vault. Available from: [Link]

• 2-(4-Methylsulfonylaminophenyl) propanamide TRPV1 antagonists: Structure-activity relationships in the B and C-regions. (2012). PubMed. Available from: [Link]

• 2-(3-Fluoro-4-methylsulfonylaminophenyl) Propanamides as Potent Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists: Structure Activity Relationships of 2-Amino Derivatives in the N-(6-trifluoromethyl-pyridin-3-ylmethyl) C-region. (2012). National Institutes of Health. Available from: [Link]

• Amidines and N-Substituted Amidines. (2014). ResearchGate. Available from: [Link]

• Roles of the Chloro and Methoxy Groups in Drug Discovery. (2024). YouTube. Available from: [Link]

• CHEM21 Case Study: Synthesis of Secondary Amides from N-Substituted Amidines. (n.d.). CHEM21. Available from: [Link]

• Synthesis of amidines. (n.d.). Organic Chemistry Portal. Available from: [Link]

• Synthesis and biological evaluation of imidamide analogs as selective anti-trypanosomal agents. (2022). PubMed. Available from: [Link]

• The Magic Methyl and Its Tricks in Drug Discovery and Development. (2023). National Institutes of Health. Available from: [Link]

• Bioisosterism: A Rational Approach in Drug Design. (1991). Institute of Industrial Science, the University of Tokyo. Available from: [Link]

• Synthesis of some Amide derivatives and their Biological activity. (n.d.). ResearchGate. Available from: [Link]

• isosteres & bioisosteres in lead optimization. (2021). YouTube. Available from: [Link]

• Bioisostere. (n.d.). Wikipedia. Available from: [Link]

• Synthesis, characterization, and biological activity of some novel sulfonamide derivatives. (2023). ResearchGate. Available from: [Link]

• A kind of synthetic method of 3 methoxyl group N, N dimethylpropionamides. (2017). Google Patents.

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Protocols & Analytical Methods

Optimizing reaction conditions for 3-Methoxy-N-methylpropanimidamide synthesis

An in-depth analysis of scientific literature did not yield a specific, established protocol for the synthesis of "3-Methoxy-N-methylpropanimidamide." This suggests the compound may be novel or not widely reported, presenting a unique opportunity for methods development.

Therefore, this document will serve as a comprehensive guide for establishing and optimizing a synthetic protocol. We will propose a chemically sound synthetic route based on well-established principles of imidamide synthesis. This application note is designed to guide researchers through the process of developing a robust and efficient synthesis, from initial reaction setup to final optimization and characterization.

Our proposed synthesis will proceed via a two-step, one-pot reaction inspired by the Pinner reaction, a classic method for preparing imidates, which are then converted to imidamides. The starting materials will be 3-methoxypropanenitrile and methylamine, with methanol acting as both a reagent and a solvent, and a strong acid like HCl as a catalyst.

Proposed Reaction Mechanism and Pathway

The synthesis is proposed to occur in two main stages:

• Pinner Reaction to form the Imidate Ester Hydrochloride: 3-methoxypropanenitrile will react with methanol in the presence of anhydrous HCl gas. The nitrile nitrogen is protonated by the strong acid, making the carbon atom highly electrophilic and susceptible to nucleophilic attack by methanol. This forms a methyl 3-methoxypropanimidate hydrochloride salt as an intermediate.

• Aminolysis to form the Imidamide Hydrochloride: The intermediate imidate ester is then subjected to aminolysis by adding methylamine. The more nucleophilic methylamine displaces the methoxy group of the imidate ester to form the final product, 3-Methoxy-N-methylpropanimidamide, as its hydrochloride salt. A final basic workup would yield the free base.

Below is a diagram illustrating the proposed reaction pathway.

Caption: Proposed two-step synthesis of 3-Methoxy-N-methylpropanimidamide.

Experimental Protocol: A Starting Point for Optimization

This protocol provides a robust starting point. Researchers should treat this as a baseline and systematically vary key parameters as outlined in the subsequent "Optimization" section.

2.1. Materials and Reagents:

• 3-Methoxypropanenitrile (≥98%)

• Anhydrous Methanol (MeOH, ≥99.8%)

• Methylamine solution (e.g., 40% in water or 2.0 M in THF/Methanol)

• Anhydrous Diethyl Ether (Et₂O)

• Hydrogen Chloride (gas or generated in situ)

• Sodium Hydroxide (NaOH) pellets

• Dichloromethane (DCM)

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄), anhydrous

• Argon or Nitrogen gas for inert atmosphere

2.2. Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Gas dispersion tube (for HCl gas)

• Ice bath

• Condenser

• Addition funnel

• pH paper or meter

• Rotary evaporator

• Standard glassware for extraction and filtration

2.3. Step-by-Step Procedure:

• Reaction Setup:

  • Assemble a dry three-neck flask equipped with a magnetic stir bar, a gas inlet adapter, and a condenser under an inert atmosphere (Argon or Nitrogen).

  • To the flask, add 3-methoxypropanenitrile (1.0 eq) and anhydrous methanol (5-10 volumes).

  • Cool the mixture to 0 °C using an ice bath.

• Step 1: Imidate Formation (Pinner Reaction):

  • Slowly bubble anhydrous HCl gas through the stirred solution for 1-2 hours. The reaction is exothermic; maintain the temperature at 0-5 °C.

  • Alternatively, generate HCl in situ by the slow addition of acetyl chloride to the methanol before adding the nitrile.

  • After HCl addition, seal the flask and allow it to stir at 0 °C for 12-24 hours. Monitor the reaction progress by TLC or GC-MS by taking small aliquots, quenching them with a base, and analyzing the organic content. The disappearance of the starting nitrile indicates completion.

• Step 2: Aminolysis:

  • Once the imidate formation is complete, cool the reaction mixture again to 0 °C.

  • Slowly add methylamine solution (1.1-1.5 eq) dropwise via an addition funnel. This step is also highly exothermic.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for another 4-12 hours. Again, monitor for the disappearance of the imidate intermediate.

• Workup and Isolation:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove excess methanol and HCl.

  • Re-dissolve the resulting crude salt in water and cool in an ice bath.

  • Make the solution basic (pH > 12) by the slow addition of concentrated NaOH solution or pellets.

  • Extract the aqueous layer with a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude free base of 3-Methoxy-N-methylpropanimidamide.

• Purification:

  • The crude product can be purified by vacuum distillation or column chromatography on silica gel, using a solvent system such as DCM/Methanol with a small amount of triethylamine to prevent streaking.

Optimizing Reaction Conditions

Systematic optimization is critical for maximizing yield and purity. We recommend varying one parameter at a time while keeping others constant.

3.1. Key Parameters for Optimization:

Parameter	Range to Test	Rationale and Impact on Reaction
Temperature	-10 °C to Room Temp	Lower temperatures (0-5 °C) are crucial during HCl addition and aminolysis to control exotherms and prevent side reactions like nitrile hydrolysis. Running the reaction at slightly elevated temperatures post-addition may increase the reaction rate but can also lead to byproduct formation.
Reagent Stoichiometry	1.1 to 2.0 eq	An excess of methylamine is generally used to ensure complete conversion of the imidate intermediate. The optimal excess should be determined to balance conversion rate with the complexity of removal during workup.
Solvent Concentration	3 to 10 volumes	Higher dilution can help with heat dissipation but may slow down the reaction rate. A more concentrated setup could be more efficient but requires more careful temperature control.
Reaction Time	12h to 48h (Step 1) 2h to 24h (Step 2)	Insufficient time will lead to incomplete conversion. Extended reaction times might lead to the degradation of the product or the formation of side products. Monitoring by GC-MS or LC-MS is essential to determine the optimal time.

3.2. Experimental Workflow for Optimization:

The following workflow provides a logical sequence for developing and optimizing the synthesis protocol.

Caption: A systematic workflow for optimizing the synthesis protocol.

Characterization and Analytical Methods

To confirm the identity and purity of the synthesized 3-Methoxy-N-methylpropanimidamide, the following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Should show characteristic peaks for the methoxy group (CH₃O-), the methylene protons (-CH₂-CH₂-), the N-methyl group (CH₃-N=), and the N-H protons. The chemical shifts and coupling patterns will be definitive.

  • ¹³C NMR: Will confirm the number of unique carbon atoms, including the characteristic imidamide carbon (C=N).

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should be used to confirm the molecular weight of the target compound. The protonated molecule [M+H]⁺ would be the expected parent ion.

• High-Performance Liquid Chromatography (HPLC): Can be used to determine the purity of the final product. A method using a C18 column with a mobile phase of water/acetonitrile and a modifier like formic acid or TFA would be a good starting point.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Will show characteristic absorption bands for C=N stretching and N-H bending, providing functional group information.

By following this structured approach, researchers can confidently develop a reliable and optimized protocol for the synthesis of 3-Methoxy-N-methylpropanimidamide, a potentially valuable building block in pharmaceutical and chemical research.

Application Notes &amp; Protocols: Leveraging 3-Methoxy-N-methylpropanimidamide for Advanced Pyrimidine Synthesis

Abstract

This document provides a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of 3-Methoxy-N-methylpropanimidamide as a versatile building block for the synthesis of 2,4,6-trisubstituted pyrimidines. Pyrimidine scaffolds are of paramount importance in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The classical and most direct route to these heterocycles involves the condensation of a 1,3-dicarbonyl compound with an amidine.[2][3][4] This guide details the underlying chemical principles, offers validated experimental protocols, and explores the mechanistic pathways, empowering researchers to efficiently generate diverse pyrimidine libraries for screening and lead optimization.

Introduction: The Strategic Value of Pyrimidines and Novel Building Blocks

The pyrimidine nucleus is a privileged scaffold in drug discovery, found in natural products, vitamins like thiamine and riboflavin, and the nucleobases cytosine, thymine, and uracil that constitute the building blocks of DNA and RNA.[1][5] Synthetic pyrimidine derivatives have demonstrated a vast range of biological activities, leading to their use as anticancer, anti-inflammatory, and antimicrobial agents.[1][6]

The primary synthesis of pyrimidines typically involves the cyclocondensation of a compound with an N-C-N fragment (like an amidine) with a C-C-C fragment (like a 1,3-dicarbonyl compound).[3][7] The choice of the amidine is crucial as it directly installs the substituent at the 2-position of the pyrimidine ring, a key vector for influencing the molecule's pharmacological profile.

3-Methoxy-N-methylpropanimidamide offers a unique advantage by introducing a flexible methoxypropyl side chain at the C2 position. This functionality can serve as a key pharmacophoric element, potentially engaging in hydrogen bonding or providing conformational flexibility to optimize binding to biological targets. This guide focuses on the practical application of this building block in a laboratory setting.

Reaction Principle: The Cyclocondensation Pathway

The core of the synthesis is the reaction between an amidine and a β-dicarbonyl compound to form the pyrimidine ring.[4] The mechanism, while subject to variations based on reactants and conditions, generally proceeds through a well-defined sequence of nucleophilic additions and a final dehydration step to yield the aromatic pyrimidine ring.

The N-methyl group on the imidamide can influence the reaction kinetics and regioselectivity, while the methoxy group provides a stable, yet potentially modifiable, functional handle for further derivatization.

Mechanistic Overview Diagram

Caption: Fig. 1: Generalized reaction pathway for pyrimidine formation.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of a representative pyrimidine derivative using 3-Methoxy-N-methylpropanimidamide.

Protocol 1: Synthesis of 2-(3-Methoxypropyl)-4,6-dimethylpyrimidine

This protocol details the reaction of 3-Methoxy-N-methylpropanimidamide with acetylacetone, a common 1,3-dicarbonyl compound.

Materials:

• 3-Methoxy-N-methylpropanimidamide hydrochloride (or free base)

• Acetylacetone (2,4-pentanedione)

• Sodium ethoxide (NaOEt) or another suitable base

• Anhydrous Ethanol (EtOH)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Experimental Workflow Diagram

Caption: Fig. 2: Step-by-step workflow for pyrimidine synthesis.

Procedure:

• Reagent Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-Methoxy-N-methylpropanimidamide hydrochloride (1.0 eq).

• Solvent and Reactant Addition: Add anhydrous ethanol (approx. 0.2 M concentration relative to the limiting reagent) followed by acetylacetone (1.05 eq). Stir the mixture to form a suspension.

• Base Addition: Carefully add sodium ethoxide (2.2 eq) to the stirring suspension. The addition of a strong base is critical to deprotonate the imidamide hydrochloride and catalyze the condensation.[8]

• Reaction: Heat the reaction mixture to reflux (approx. 80°C) and maintain for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to afford the pure 2-(3-Methoxypropyl)-4,6-dimethylpyrimidine.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data and Expected Outcomes

The following table summarizes expected outcomes based on analogous pyrimidine syntheses found in the literature. Yields are highly dependent on the specific substrates and optimization of reaction conditions.

Entry	1,3-Dicarbonyl Compound	Amidine	Base	Solvent	Typical Yield (%)
1	Acetylacetone	3-Methoxy-N-methylpropanimidamide	NaOEt	Ethanol	75-90%
2	Ethyl Acetoacetate	3-Methoxy-N-methylpropanimidamide	NaOEt	Ethanol	70-85%
3	Dibenzoylmethane	3-Methoxy-N-methylpropanimidamide	K₂CO₃	DMF	65-80%
4	Methyl 3-oxopentanoate	3-Methoxy-N-methylpropanimidamide	NaH	THF	60-75%

Table 1: Representative Reaction Conditions and Expected Yields. Yields are illustrative and based on general pyrimidine synthesis literature.

Troubleshooting and Key Considerations

• Low Yield: If the reaction yield is low, ensure all reagents and solvents are anhydrous. The presence of water can interfere with the base and the condensation steps. Increasing the reaction time or temperature may also improve conversion.

• Side Reactions: The formation of side products can occur, particularly if the 1,3-dicarbonyl compound is unsymmetrical, potentially leading to regioisomers. Careful purification and characterization are essential.

• Base Selection: While sodium ethoxide is effective, other bases such as sodium hydride (NaH), potassium carbonate (K₂CO₃), or DBU can be employed, depending on the specific substrates and solvent system. The choice of base can significantly impact reaction efficiency.

• Amidine Stability: The free base of 3-Methoxy-N-methylpropanimidamide may be less stable than its hydrochloride salt. It is often generated in situ from the salt form, as described in the protocol.

Conclusion

3-Methoxy-N-methylpropanimidamide is a valuable and versatile building block for the synthesis of 2-substituted pyrimidines. The straightforward cyclocondensation reaction with 1,3-dicarbonyl compounds provides efficient access to a wide array of pyrimidine derivatives. The protocols and guidelines presented herein are designed to be a robust starting point for researchers in drug discovery and synthetic organic chemistry, enabling the rapid generation of novel chemical entities for biological evaluation. The strategic incorporation of the methoxypropyl moiety can offer significant advantages in modulating the physicochemical and pharmacological properties of the target molecules.

References

• Katritzky, A. R., & Yousaf, T. I. (1986). A C-13 nuclear magnetic resonance study of the pyrimidine synthesis by the reactions of 1,3-dicarbonyl compounds with amidines. Canadian Journal of Chemistry, 64(11), 2087-2095.

• Gulevskaya, A. V., & Tyaglivy, A. S. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 28(2), 735. [Link]

• Karimi, F., et al. (2025). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Journal of Heterocyclic Chemistry, 2025.

• St. John-Campbell, S., et al. (2022). A deconstruction–reconstruction strategy for pyrimidine diversification. Nature Chemistry, 14(10), 1166-1174. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrimidines. [Link]

• Kamal, A., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(10), 5649-5671. [Link]

• Abdel-Ghani, T. M., et al. (2023). Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity. International Journal of Innovative Science and Research Technology, 8(10), 983-1002. [Link]

• Wikipedia. (n.d.). Pyrimidine. [Link]

• Kumar, V., et al. (2014). SYNTHESIS AND BIOLOGICAL ACTIVITIES OF PYRIMIDINES: A REVIEW. International Journal of Pharmacy and Pharmaceutical Sciences, 6(10), 20-27.

• ChemTube3D. (n.d.). Synthesis of Pyrimidine. [Link]

• Singh, P., et al. (2020). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Molecules, 25(22), 5464. [Link]

• Singh, P., et al. (2020). Synthesis of Amidines and its application to pyrimidouracil synthesis. SciForum. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. [Link]

• Smith, J. D. (2018). Synthesis of N-Substituted Aryl Amidines by Strong Base Activation of Amines. Thesis, University of Northern Iowa. [Link]

• El-Gendy, Z. (n.d.).

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Application Notes and Protocols for N-Methylation of Methoxypropanimidamide Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-methylation is a fundamental chemical transformation in medicinal chemistry, profoundly influencing the pharmacological profile of drug candidates. The introduction of a methyl group to a nitrogen atom can modulate a molecule's lipophilicity, metabolic stability, receptor-binding affinity, and overall bioavailability.[1][2] Methoxypropanimidamide moieties are important pharmacophores in various therapeutic agents, and their N-methylation represents a key step in the synthesis of numerous active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of reagents and detailed protocols for the N-methylation of methoxypropanimidamide precursors, designed to empower researchers in drug discovery and development with the knowledge to select and execute the most appropriate synthetic strategies.

The primary challenge in the N-methylation of amidines lies in controlling selectivity, as over-methylation to form quaternary ammonium salts can occur.[3] The choice of methylating agent, base, solvent, and reaction conditions is therefore critical to achieving high yields of the desired mono-methylated product. This document explores a range of methylating agents, from classic electrophilic reagents to modern, safer alternatives, and provides detailed, step-by-step protocols for their application.

Understanding the N-Methylation of Amidines

The N-methylation of an amidine, such as a methoxypropanimidamide precursor, proceeds via nucleophilic attack of the nitrogen atom on an electrophilic methyl group. The reaction is typically facilitated by a base to deprotonate the amidine, increasing its nucleophilicity. The general mechanism is depicted below.

Caption: General mechanism of amidine N-methylation.

Comparative Analysis of N-Methylating Agents

The selection of a methylating agent is a critical decision in the synthesis of N-methylated methoxypropanimidamide precursors. Factors to consider include reactivity, selectivity, safety, and scalability. The following table provides a comparative overview of common methylating agents.

Methylating Agent	Formula	Key Advantages	Key Disadvantages	Safety Considerations
Methyl Iodide	CH₃I	High reactivity, well-established protocols.[3][4]	Highly toxic, volatile, potential for over-methylation.[5]	Carcinogen, handle in a fume hood with appropriate PPE.[5]
Dimethyl Sulfate	(CH₃)₂SO₄	High reactivity, cost-effective.[3][4]	Extremely toxic and carcinogenic.[5][6]	Highly toxic, handle with extreme caution in a fume hood.[6]
Dimethyl Carbonate (DMC)	(CH₃O)₂CO	Low toxicity, environmentally friendly.[5]	Lower reactivity than traditional agents, may require harsher conditions.	Less toxic alternative.
Diazomethane	CH₂N₂	Highly reactive, clean reaction with N₂ as the only byproduct.[7]	Extremely toxic and explosive.[7][8]	Requires specialized glassware and extreme caution; generate in situ.[8][9]
Trimethylsilyldiazomethane	(CH₃)₃SiCHN₂	Safer alternative to diazomethane.[10][11]	More expensive than diazomethane.	Less explosive but still toxic; handle with care.[12]
Quaternary Ammonium Salts	e.g., PhN(CH₃)₃I	Safe, non-toxic, easy to handle solid reagents, excellent monoselectivity.[13][14]	May require specific bases and solvents for optimal performance.[15]	Generally safer than traditional alkylating agents.

Experimental Protocols

This section provides detailed, step-by-step protocols for the N-methylation of a generic methoxypropanimidamide precursor using selected reagents. Researchers should adapt these protocols based on the specific substrate and available laboratory equipment.

Protocol 1: N-Methylation using Methyl Iodide

This protocol is a classic and highly effective method, but it requires strict adherence to safety precautions due to the high toxicity of methyl iodide.

Materials:

• Methoxypropanimidamide precursor (1.0 eq)

• Methyl Iodide (1.1 - 1.5 eq)[16]

• Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH) (1.2 - 2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the methoxypropanimidamide precursor in anhydrous DMF or MeCN.

• Add the base (e.g., K₂CO₃) to the solution and stir for 10-15 minutes at room temperature.

• Slowly add methyl iodide to the reaction mixture.

• Stir the reaction at room temperature or gently heat to 40-60 °C, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Caption: Experimental workflow for N-methylation using methyl iodide.

Protocol 2: N-Methylation using Dimethyl Sulfate

Similar to methyl iodide, dimethyl sulfate is a potent methylating agent but is extremely toxic and carcinogenic.[6] Extreme caution is mandatory.

Materials:

• Methoxypropanimidamide precursor (1.0 eq)

• Dimethyl Sulfate (1.1 - 1.5 eq)

• Sodium Bicarbonate (NaHCO₃) or Potassium Carbonate (K₂CO₃) (2.0 - 3.0 eq)[6]

• Acetone or Tetrahydrofuran (THF)

• Ethyl acetate

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a well-ventilated fume hood, combine the methoxypropanimidamide precursor, base (e.g., NaHCO₃), and acetone in a round-bottom flask.[6]

• With vigorous stirring, add dimethyl sulfate dropwise to the suspension.

• Heat the mixture to reflux and monitor the reaction by TLC. The reaction may take several hours.[6]

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.[6]

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield the crude product.

• Purify by column chromatography or recrystallization.[6]

Protocol 3: A Safer Approach using Phenyl Trimethylammonium Iodide

This method offers a safer alternative with excellent monoselectivity, avoiding the use of highly toxic and volatile reagents.[13][14]

Materials:

• Methoxypropanimidamide precursor (1.0 eq)

• Phenyl trimethylammonium iodide (PhN(CH₃)₃I) (1.5 eq)[14]

• Cesium Carbonate (Cs₂CO₃) (2.0 eq)[15]

• Toluene

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a reaction vial, add the methoxypropanimidamide precursor, phenyl trimethylammonium iodide, and cesium carbonate.[14]

• Add toluene as the solvent.

• Seal the vial and heat the reaction mixture at 80-110 °C with stirring.

• Monitor the reaction progress by LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion

The N-methylation of methoxypropanimidamide precursors is a critical transformation in the synthesis of many pharmaceutical compounds. The choice of methylating agent should be guided by a careful consideration of reactivity, selectivity, safety, and scalability. While traditional reagents like methyl iodide and dimethyl sulfate are highly effective, their toxicity necessitates stringent safety measures. Modern alternatives, such as dimethyl carbonate and quaternary ammonium salts, provide safer and more environmentally friendly options, often with excellent control over selectivity. The protocols provided in this guide offer a starting point for researchers to develop robust and efficient N-methylation strategies tailored to their specific needs.

References

• Benchchem. (n.d.). Application Notes and Protocols for N-Methylation of Aromatic Diamines.
• PubMed. (2010, September 15). A method for concurrent diazomethane synthesis and substrate methylation in a 96-sample format.
• PubMed. (2009, March 15). Methylation of alpha-amino acids and derivatives using trimethylsilyldiazomethane.
• PMC. (2009, November 16). Amidine Dications as Superelectrophiles.
• BYJU'S. (n.d.). Methylation.
• Wikipedia. (n.d.). Methylation.
• Benchchem. (n.d.). A Comparative Guide to Methylating Agents: Azomethane vs. Diazomethane.
• ChemSpider. (2012, January 15). SyntheticPage 529 - Facile N-Methylation Reaction of Amide Functional Heterocycles with Dimethyl Sulfate.
• PubMed. (2003, January 23). An efficient and practical N-methylation of amino acid derivatives.
• LASSBIO. (2011, June 1). The Methylation Effect in Medicinal Chemistry.
• PubMed. (2024, May 8). A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification.
• ACS Publications. (2022, October 3). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents | Organic Letters.
• ACS Publications. (2019, December 13). Selective Methylation of Amides, N-Heterocycles, Thiols, and Alcohols with Tetramethylammonium Fluoride | Organic Letters.
• PMC. (2022, March 22). Structure and mechanism for iterative amide N-methylation in the biosynthesis of channel-forming peptide cytotoxins.
• ResearchGate. (n.d.). Selective N-monomethylation of primary amines | Request PDF.
• ResearchGate. (n.d.). A Practical Method for N-Methylation of Indoles Using Dimethyl Carbonate.
• ResearchGate. (2025, August 6). “One-Pot” Methylation of N -Nosyl-α-amino Acid Methyl Esters with Diazomethane and Their Coupling To Prepare N -Methyl Dipeptides | Request PDF.
• IRIS. (n.d.). Mono-N-methylation of Primary Amines with Alkyl Methyl Carbonates over Y Faujasites. 2. Kinetics and Selectivity.
• Organic Chemistry Portal. (n.d.). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.
• Chemistry Learner. (2023, January 31). Methylation: Definition and Examples.
• ResearchGate. (2025, August 10). An Efficient and Practical N-Methylation of Amino Acid Derivatives.
• PubMed. (2020, July 10). Enzymatic methylation of the amide bond.
• ResearchGate. (n.d.). The Chemistry of the Amidines.
• The Royal Society of Chemistry. (n.d.). Trialkylammonium Salt Degradation: Implications for Methylation and Cross-coupling.
• Organic Syntheses. (n.d.). Notes - Organic Syntheses Procedure.
• Master Organic Chemistry. (2025, June 22). Diazomethane (CH2N2).
• MPG.PuRe. (n.d.). N-Methyl-N-nitroso- p-toluenesulfonamide Original Commentary.
• Organic Syntheses. (n.d.). Trimethylsilyldiazo[ 13 C]methane - Organic Syntheses Procedure.
• ResearchGate. (2022, October 3). (PDF) Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.
• Common Organic Chemistry. (n.d.). Trimethylsilyldiazomethane.
• A "Little" Mass Spec and Sailing. (n.d.). Methyl Ester Derivatives for GC-MS: Easy Room Temperature Dilute and Shoot Sample Preparation Using Hexane Solution of Trimethylsilyldiazomethane.
• ResearchGate. (n.d.). Reaction mechanism of the methylation of a carboxylic acid R-COOH with....
• University of Liverpool IT Services. (2013, December 10). A General Method for N-Methylation of Amines and Nitro Compounds with Dimethylsulfoxide.
• RSC Publishing. (2021, March 10). Installing the “magic methyl” – C–H methylation in synthesis.
• RSC Publishing. (2023, April 10). DIC–borane-catalyzed selective methylation of primary amines with CO 2 using boranes as reducing agents.
• Organic Chemistry Portal. (n.d.). Ruthenium-Catalyzed Synthesis of N-Methylated Amides using Methanol.
• PubMed. (2012, February 9). Synthesis of N-methylated cyclic peptides.
• Organic Syntheses. (n.d.). N-Methoxy-N-methylcyanoformamide - Organic Syntheses Procedure.
• Springer Nature Experiments. (n.d.). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings.
• Organic Syntheses. (2017, September 9). N-Methoxy-N-methylcyanoformamide.
• Benchchem. (n.d.). N-(2-Methoxy-2-methylpropyl)formamide: A Comprehensive Technical Review.
• (2017, July 19). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity.
• Polymer Chemistry (RSC Publishing). (n.d.). Insight into the synthesis of N-methylated polypeptides.
• FULIR. (2025, May 23). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique.

Sources

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• 16. Organic Syntheses Procedure [orgsyn.org]

Application and Protocol Guide: Solvent Selection for Reactions Involving 3-Methoxy-N-methylpropanimidamide

Abstract

This technical guide provides a comprehensive framework for the strategic selection of solvents in chemical reactions involving N-substituted imidamides, with a specific focus on the model compound 3-Methoxy-N-methylpropanimidamide. As the reactivity and stability of imidamides are profoundly influenced by their solvent environment, a rational approach to solvent choice is paramount for achieving optimal reaction outcomes, including yield, selectivity, and reaction rate. This document synthesizes fundamental principles of solvent chemistry with practical, field-proven insights to offer researchers, scientists, and drug development professionals a robust methodology for solvent screening and reaction optimization. Detailed protocols for solvent selection and a model reaction are provided, alongside a logical framework for decision-making.

Introduction to 3-Methoxy-N-methylpropanimidamide and the Importance of Solvent Selection

3-Methoxy-N-methylpropanimidamide belongs to the class of N-substituted imidamides, which are characterized by the R-C(=NR')-NR''R''' functional group. These compounds are valuable intermediates in organic synthesis due to their unique reactivity, serving as precursors for a variety of nitrogen-containing heterocycles and other complex molecules.[1] The imidamide functional group possesses both a nucleophilic and a basic nitrogen atom, making its reactivity highly sensitive to the surrounding solvent environment.

The choice of solvent can dramatically influence the course of a reaction by affecting:

• Solubility: Ensuring all reactants are in the same phase is critical for reaction kinetics.

• Reactivity: Solvents can stabilize or destabilize reactants, intermediates, and transition states, thereby altering the reaction rate.[2]

• Selectivity: In reactions with multiple possible pathways, the solvent can preferentially favor one, leading to higher product selectivity.

• Mechanism: The polarity and proticity of a solvent can dictate the operative reaction mechanism (e.g., SN1 vs. SN2).

An injudicious choice of solvent can lead to side reactions, low yields, or even complete reaction failure. Therefore, a systematic approach to solvent selection is a cornerstone of successful synthetic chemistry involving imidamides.

Physicochemical Properties of N-Substituted Imidamides: A Primer

While specific experimental data for 3-Methoxy-N-methylpropanimidamide is not widely available, we can infer its general properties based on the imidamide functional group and its substituents.

• Polarity: The presence of C=N and C-N bonds, along with the methoxy group, imparts a significant dipole moment, making it a polar molecule.

• Basicity: The imino nitrogen is basic and can be protonated. The pKa of the conjugate acid will be influenced by the electronic nature of the substituents.

• Hydrogen Bonding: The amino nitrogen in a secondary imidamide can act as a hydrogen bond donor, while the imino nitrogen can act as a hydrogen bond acceptor.

• Solubility: Expected to be soluble in a range of polar organic solvents. Solubility in nonpolar solvents is likely to be limited.

• Stability: Imidamides can be susceptible to hydrolysis, particularly under acidic or strongly basic conditions. The choice of solvent and careful control of reaction conditions are crucial to prevent degradation.

A Systematic Approach to Solvent Selection

The selection of an appropriate solvent should be a rational process based on the specific requirements of the reaction. The following workflow provides a structured approach.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Procedures for coupling 3-Methoxy-N-methylpropanimidamide with hydrazine

An Application Note and Protocol for the Synthesis of Substituted Pyrazoles via Cyclocondensation with Hydrazine

Introduction: The Pyrazole Scaffold in Modern Chemistry

Pyrazoles represent a cornerstone class of N-heterocyclic compounds, distinguished by a five-membered aromatic ring containing two adjacent nitrogen atoms. This structural motif is a "privileged scaffold" in medicinal chemistry and drug discovery, appearing in numerous blockbuster drugs such as the anti-inflammatory agent celecoxib and the phosphodiesterase inhibitor sildenafil.[1] The prevalence of pyrazoles stems from their versatile synthetic accessibility and their ability to engage in a wide range of biological interactions.

The most fundamental and widely adopted method for constructing the pyrazole core is the cyclocondensation reaction between a hydrazine derivative and a 1,3-bielectrophilic precursor, such as a 1,3-dicarbonyl compound or its synthetic equivalent.[2][3] This application note provides a comprehensive, in-depth guide to this critical transformation. While the specific coupling of 3-Methoxy-N-methylpropanimidamide with hydrazine is not extensively documented in peer-reviewed literature, this guide will utilize the closely related and well-established synthesis of 3-amino-5-methylpyrazole from cyanoacetone and hydrazine as a scientifically robust and illustrative model.[4][5] This model allows for a thorough exploration of the procedural nuances, safety protocols, and mechanistic underpinnings relevant to the broader class of pyrazole syntheses from hydrazine.

This document is intended for researchers, chemists, and drug development professionals, providing not just a step-by-step protocol but also the critical scientific rationale behind each experimental choice, ensuring a safe, efficient, and reproducible synthesis.

PART 1: CRITICAL SAFETY AND HANDLING PROTOCOLS

Trustworthiness through Safety: Before any experimental work commences, a thorough understanding and implementation of safety procedures are paramount. Hydrazine and its derivatives are hazardous materials requiring strict handling protocols.

1.1. Personnel and Environmental Protection All operations involving hydrazine must be conducted within a certified chemical fume hood to prevent inhalation of its toxic vapors.[6] Standard personal protective equipment (PPE) includes, at a minimum:

• Chemical splash goggles and a full-face shield.

• Chemical-resistant gloves (butyl rubber or other appropriate material).

• A flame-resistant lab coat.

1.2. Hydrazine-Specific Hazards Hydrazine is a substance with multiple, significant hazards:

• Toxicity: Hydrazine is highly toxic and a suspected human carcinogen. The ACGIH threshold limit value (TLV) is extremely low at 0.01 ppm.[7]

• Flammability & Explosivity: Anhydrous hydrazine is potentially explosive, especially in contact with metals or oxidizing agents.[8][9] Its vapor has a wide flammability range in air (4.7–100%).[7] For this reason, hydrazine hydrate (a solution of hydrazine in water) is almost always used in laboratory settings to mitigate these risks.

• Reactivity: Hydrazine is a powerful reducing agent and reacts violently with oxidizers. It can also decompose upon contact with metal oxides (e.g., rust), which may lead to flaming decomposition.[9]

1.3. Waste Management and Emergency Procedures

• Waste Segregation: All hydrazine-containing waste must be collected in a dedicated, clearly labeled waste container. This waste stream must be kept separate from waste containing oxidizing agents or heavy metals.[8][10]

• Quenching Spills: Small spills within the fume hood can be neutralized with a dilute solution of an oxidizing agent like hydrogen peroxide (5-10%) or sodium hypochlorite, followed by copious amounts of water.[10] Always proceed with caution as the quenching reaction can be exothermic.

PART 2: REACTION MECHANISM AND SCIENTIFIC RATIONALE

The synthesis of a pyrazole from a 1,3-bielectrophile and hydrazine proceeds via a well-established cyclocondensation pathway. Understanding this mechanism is key to controlling the reaction and troubleshooting potential issues.

The reaction initiates with the nucleophilic attack of one of the hydrazine's nitrogen atoms on one of the electrophilic carbonyl (or equivalent) carbons of the precursor. This is followed by a condensation reaction (loss of water) to form a hydrazone intermediate. The second nitrogen atom of the hydrazine moiety then attacks the remaining electrophilic carbon in an intramolecular fashion, leading to the formation of a five-membered ring (a pyrazoline). The final step is the elimination of another molecule of water (or another small molecule, depending on the precursor) to achieve aromatization, yielding the stable pyrazole ring.[2]

Caption: Generalized mechanism for pyrazole synthesis.

Experimental Choices Explained (Expertise & Experience):

• Solvent Selection: Alcohols like ethanol or methanol are common solvents as they effectively dissolve both the hydrazine hydrate and many organic precursors.[11] In some cases, water or acetic acid may be used depending on the solubility and reactivity of the starting materials.[8]

• Temperature Control: The initial condensation can often be performed at or slightly above room temperature. Heating to reflux is typically required for the cyclization and dehydration steps to proceed at a reasonable rate.[12] Monitoring the temperature is crucial to prevent excessive side reactions or thermal decomposition of sensitive reagents.

• pH Adjustment: For precursors that exist as salts (e.g., sodium cyanoacetone), the reaction is often initiated by adding acid (like HCl) to generate the active form of the compound in situ.[4][5] The pH can influence the rate of both the condensation and cyclization steps.

PART 3: DETAILED EXPERIMENTAL PROTOCOL

This section provides a detailed, step-by-step methodology for the synthesis of 3-amino-5-methylpyrazole, a representative example of this reaction class.[4][5]

3.1. Materials and Reagents

Reagent / Material	Chemical Formula	M.W. ( g/mol )	Amount	Moles	Notes
Sodium Cyanoacetone	C₄H₄NNaO	105.07	10.5 g	0.10	Starting Material (1.0 equiv)
Hydrazine Hydrate (~64%)	N₂H₄·H₂O	50.06	5.0 mL	~0.10	Nucleophile (1.0 equiv)
Hydrochloric Acid (conc.)	HCl	36.46	~8.3 mL	~0.10	For in situ generation
Ethanol (95%)	C₂H₅OH	46.07	100 mL	-	Solvent & for precipitation
Toluene	C₇H₈	92.14	150 mL	-	For azeotropic water removal
Sodium Chloride	NaCl	58.44	-	-	Byproduct

3.2. Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Dropping funnel

• Dean-Stark trap (or similar apparatus for water removal)

• Standard laboratory glassware for workup

• Büchner funnel and filter flask

3.3. Experimental Workflow Diagram

Sources

• 1. Direct N-heterocyclization of hydrazines to access styrylated pyrazoles: synthesis of 1,3,5-trisubstituted pyrazoles and dihydropyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. EP0623600A1 - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 5. US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google Patents [patents.google.com]
• 6. orgsyn.org [orgsyn.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. arxada.com [arxada.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Methoxy-N-methylpropanimidamide

Welcome to the technical support guide for the synthesis of 3-Methoxy-N-methylpropanimidamide. This document is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in this synthesis. Our goal is to provide a comprehensive troubleshooting resource grounded in mechanistic principles and validated experimental practices.

Foundational Principles: Understanding the Synthesis Pathway

The synthesis of 3-Methoxy-N-methylpropanimidamide typically proceeds via the reaction of a nitrile, 3-methoxypropionitrile, with methylamine. This transformation is most commonly achieved through a variation of the Pinner reaction or related methods involving the activation of the nitrile group.[1]

The classical Pinner reaction involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imidate salt (a "Pinner salt").[2][3] This reactive intermediate is then treated with an amine to furnish the desired amidine.[4] Alternatively, direct reaction of the nitrile and amine can be promoted by Lewis acids or specific catalysts. Understanding the core mechanism is critical for effective troubleshooting.

Core Reaction Pathway: Pinner-type Synthesis

• Nitrile Activation: The nitrile nitrogen is protonated by a strong acid (e.g., HCl), making the nitrile carbon highly electrophilic.[5]

• Imidate Formation: An alcohol (often methanol, in situ or as a solvent) attacks the activated nitrile carbon, forming a protonated imidate intermediate.

• Aminolysis: The imidate intermediate is then attacked by methylamine, which is a stronger nucleophile than the alcohol. This step displaces the alkoxy group to form the final N-methyl amidine product.[6]

Variations exist, including base-catalyzed methods, which can be effective for electron-poor nitriles.[4] However, the acid-catalyzed Pinner-type reaction is a common starting point.

Caption: Fig. 1: Simplified Pinner-type reaction pathway.

Troubleshooting Guide: Common Yield-Limiting Issues

This section is structured in a question-and-answer format to directly address the most common problems encountered during the synthesis.

Q1: My reaction has stalled with significant unreacted 3-methoxypropionitrile remaining. What are the likely causes?

Answer: A stalled reaction with a high concentration of starting nitrile points to insufficient activation of the nitrile group or issues with the initial nucleophilic attack.

Possible Causes & Solutions:

• Insufficient Acid Catalyst (Pinner Reaction): The protonation of the nitrile is the first and most critical step.[5]

  • Troubleshooting: Ensure your acid catalyst (e.g., gaseous HCl, TMS-Cl) is anhydrous and added in sufficient quantity. For HCl gas, ensure it has saturated the anhydrous alcohol solvent before adding the nitrile. Even small amounts of water can consume the acid and inhibit the reaction.[7][8]

• Catalyst Deactivation (Lewis Acid Variants): Lewis acids like AlCl₃ or TMSOTf are extremely sensitive to moisture.[8]

  • Troubleshooting: Use freshly opened or purified Lewis acids. Conduct the reaction under a strictly inert atmosphere (Nitrogen or Argon). Use freshly distilled, anhydrous solvents.

• Low Reaction Temperature: While Pinner reactions are often run at low temperatures (0-15 °C) to prevent the imidate salt from decomposing, the initial activation may require a slightly higher temperature if the nitrile is unreactive.[4]

  • Troubleshooting: Monitor the reaction by TLC or GC-MS. If no product is formed after several hours at 0 °C, consider allowing the reaction to slowly warm to room temperature.

• Poor Reagent Quality:

  • 3-Methoxypropionitrile: Ensure it is pure and free from acidic or basic impurities that could interfere with the catalyst.

  • Methylamine: Use a fresh solution or newly opened gas cylinder. Older solutions can degrade or have inaccurate concentrations.

Q2: I'm observing a major byproduct, leading to low purity and yield. How can I identify and minimize it?

Answer: The formation of byproducts is a primary cause of low yields. The most likely culprits are hydrolysis of intermediates or the final product, or side reactions involving the imidate.

Common Byproducts and Mitigation Strategies:

Byproduct Name	Identification (Expected Spectra)	Causality	Mitigation Strategy
3-Methoxypropanamide	Signal for -CONH₂ in ¹H NMR. Mass spec matches C₄H₉NO₂.	Hydrolysis of the imidate intermediate or the final amidine product. Imidate salts are highly susceptible to hydrolysis.[6][9]	Strict Anhydrous Conditions: This is the most critical factor. Oven-dry all glassware. Use anhydrous solvents. Run the reaction under an inert atmosphere (N₂ or Ar).[7]
Methyl 3-methoxypropanoate	Ester carbonyl (~1740 cm⁻¹) in IR. Singlet for -OCH₃ of the ester in ¹H NMR.	Hydrolysis of the Pinner salt intermediate before the addition of methylamine.[2][7]	Ensure the reaction is completely anhydrous before and during the imidate formation step. Add methylamine only after confirming imidate formation.
N,N'-dimethyl-3-methoxypropanimidamide	Complex NMR, mass spec indicates addition of a second methylamine unit.	Reaction of the product amidine with another equivalent of methylamine under forcing conditions.	Use a controlled stoichiometry of methylamine (1.0-1.2 equivalents). Avoid excessive heating after methylamine addition.

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Caption: Fig. 2: Decision tree for troubleshooting low yields.

Q3: My crude reaction looks promising, but the final isolated yield is very low. Where am I losing my product?

Answer: Product loss during workup and purification is common, especially given the basic and relatively polar nature of amidines.

Potential Loss Points & Solutions:

• Aqueous Workup/Extraction: 3-Methoxy-N-methylpropanimidamide is a base. If you perform an acidic wash, it will protonate and partition into the aqueous layer. It also has some water solubility.

  • Solution: During extraction, ensure the aqueous layer is basic (pH > 10) before extracting with an organic solvent like dichloromethane or ethyl acetate. Use multiple small-volume extractions rather than one large one. Brine washes can help reduce solubility in the aqueous phase.

• Hydrolysis During Purification: As mentioned, amidines can hydrolyze. Prolonged contact with water or silica gel (which is acidic) can degrade the product.

  • Solution: Minimize the time the product is in contact with water. If performing column chromatography, consider neutralizing the silica gel by pre-treating it with a solution of triethylamine in your eluent (e.g., 1-2% triethylamine). Alternatively, distillation under reduced pressure is often a superior purification method for this type of compound.

• Volatility: The product is a relatively small molecule and may have some volatility.

  • Solution: When removing solvent under reduced pressure (rotary evaporation), use a moderate temperature water bath (30-40 °C) and avoid applying a very high vacuum for extended periods once the bulk solvent is removed.

Optimized Experimental Protocol

This protocol incorporates best practices to mitigate the common issues discussed above. It is based on a classical Pinner reaction approach.

Materials:

• 3-Methoxypropionitrile (≥98.0%, anhydrous)

• Methanol (Anhydrous, <50 ppm H₂O)

• Anhydrous Hydrogen Chloride (gas)

• Methylamine (2.0 M solution in THF, or anhydrous gas)

• Diethyl Ether (Anhydrous)

• Dichloromethane (DCM)

• Sodium Bicarbonate (Saturated solution)

• Brine (Saturated NaCl solution)

• Sodium Sulfate (Anhydrous)

Procedure:

• Reaction Setup: Assemble an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a gas inlet adapter, a thermometer, and a drying tube. Purge the entire system with dry nitrogen or argon for 15 minutes.

• Imidate Formation:

  • To the flask, add anhydrous methanol (3.0 eq) and anhydrous diethyl ether (approx. 0.5 M relative to nitrile).

  • Cool the solution to 0 °C in an ice bath.

  • Bubble anhydrous HCl gas through the stirred solution for 20-30 minutes until saturation is confirmed (fuming in moist air).

  • Slowly add 3-methoxypropionitrile (1.0 eq) dropwise via syringe, ensuring the internal temperature does not exceed 10 °C.

  • Stir the mixture at 0-5 °C for 12-16 hours. The reaction mixture may become a thick slurry as the Pinner salt precipitates.[5] Monitor the consumption of the nitrile by GC or TLC (developing with 50% EtOAc/Hexanes).

• Aminolysis:

  • Once the nitrile is consumed, cool the reaction mixture back to 0 °C.

  • Slowly add methylamine solution (1.2 eq, 2.0 M in THF) dropwise, again maintaining a low internal temperature (<10 °C).

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-4 hours.

• Workup:

  • Cool the mixture in an ice bath and cautiously quench by adding a saturated solution of sodium bicarbonate until the pH of the aqueous layer is >10.

  • Transfer the mixture to a separatory funnel. Extract the product with dichloromethane (3 x 50 mL for a 10g scale reaction).

  • Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by vacuum distillation. Collect the fraction corresponding to 3-Methoxy-N-methylpropanimidamide.

Caption: Fig. 3: Recommended purification workflow.

Frequently Asked Questions (FAQs)

• FAQ 1: Can I use a base-catalyzed method instead? Yes, base-catalyzed methods using sodium methoxide, for example, can work.[10] These methods are sometimes complementary to acid-catalyzed reactions.[4] They can be advantageous for nitriles with electron-withdrawing groups, but may be less effective for an electron-rich aliphatic nitrile like 3-methoxypropionitrile.

• FAQ 2: Why is anhydrous HCl gas specified? Can I use concentrated aqueous HCl? No. Using aqueous HCl will introduce water, which will readily hydrolyze the Pinner salt intermediate to form methyl 3-methoxypropanoate, severely reducing your yield.[6][7] Anhydrous conditions are paramount for the success of this reaction.

• FAQ 3: How can I effectively monitor the reaction? Thin-Layer Chromatography (TLC) is effective. The starting nitrile is relatively non-polar, while the product amidine is much more polar and will have a lower Rf value. A typical eluent system is 50-70% Ethyl Acetate in Hexanes, sometimes with 1% triethylamine added to prevent streaking of the basic product. Gas Chromatography (GC) is also an excellent method for monitoring the disappearance of the starting material.

References

• Wikipedia. Pinner reaction. [Link]

• Organic Chemistry Portal. Pinner Reaction. [Link]

• Sciforum. Synthesis of Amidines and its application to pyrimidouracil synthesis. [Link]

• Scribd. Amidines Synthesis Methods Guide. [Link]

• NIH National Library of Medicine. Synthesis of N-substituted aryl amidines by strong base activation of amines. [Link]

• Organic Chemistry Portal. Synthesis of amidines. [Link]

• MDPI. Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. [Link]

• ACS Publications. Sequential Nitrile Amidination–Reduction as a Straightforward Procedure to Selective Linear Polyamine Preparation. [Link]

• Organic Chemistry Portal. An Improved Method for the Preparation of Amidines via Thiophenylimidic Esters. [Link]

• Google Patents.

• Beilstein Journals. A Lewis acid-promoted Pinner reaction. [Link]

• Research and Reviews: Journal of Chemistry. An Overview of Some Imidates Derivatives with Anti-microbial Activity. [Link]

• Arkivoc. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. [Link]

• ResearchGate. The Chemistry of the Amidines. [Link]

• Arkivoc. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles (2015). [Link]

• NIH National Library of Medicine. A Lewis acid-promoted Pinner reaction. [Link]

• Google Patents.

• Research and Reviews. An Overview of Some Imidates Derivatives with Anti-microbial Activity. [Link]

• ResearchGate. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. [Link]

• PrepChem.com. Synthesis of A. 3-Methoxy-N-phenylbenzamide. [Link]

• Journal of Supercritical Fluids. Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water. [Link]

• Arkivoc. A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles (2015). [Link]

• Der Pharma Chemica. Identification of Impurities and Improved the Synthesis of Lacosamide. [Link]

• LookChem. Cas 110-67-8,3-Methoxypropionitrile. [Link]

• DTIC. A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. [Link]

• Chemistry LibreTexts. 21.5: Synthesis of Amines by Alkylation. [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Pinner reaction - Wikipedia [en.wikipedia.org]
• 3. Pinner Reaction [organic-chemistry.org]
• 4. jk-sci.com [jk-sci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A Lewis acid-promoted Pinner reaction [beilstein-journals.org]
• 9. researchgate.net [researchgate.net]
• 10. rroij.com [rroij.com]

Preventing hydrolysis of 3-Methoxy-N-methylpropanimidamide during storage

This technical guide details the storage and handling protocols for 3-Methoxy-N-methylpropanimidamide , a compound chemically defined by its labile amidine functionality. This molecule is often encountered as a pharmaceutical intermediate or impurity standard (e.g., related to Tilidine synthesis).

The guide is structured to provide immediate, actionable troubleshooting steps followed by the mechanistic grounding required for rigorous scientific work.

Executive Summary: The "Gold Standard" Storage Protocol

Quick Reference for Immediate Action

Parameter	Recommendation	Scientific Rationale
Primary Hazard	Hydrolysis (Reaction with moisture)	Amidines are thermodynamically unstable relative to amides in the presence of water.
Physical State	Store as HCl Salt (Solid)	The protonated amidinium ion is significantly more resistant to nucleophilic attack than the free base.
Temperature	-20°C (Freezer)	Arrhenius kinetics: Lowering temperature retards the rate of hydrolysis.
Atmosphere	Argon or Nitrogen	Displaces atmospheric moisture and CO₂ (which can form carbamates with free bases).
Container	Amber vial + Parafilm/Tape	Prevents photodegradation (minor) and gas exchange (major).
Desiccant	P₂O₅ or Activated Silica	Essential in secondary containment (desiccator) to maintain <10% RH.

Technical Deep Dive: Why Does It Degrade?

To prevent degradation, one must understand the enemy. 3-Methoxy-N-methylpropanimidamide contains an amidine group (

). This functional group is the nitrogen analogue of a carboxylic acid/ester but is significantly more basic and nucleophilic.

The Degradation Mechanism (Hydrolysis)

When exposed to ambient moisture, the electron-deficient carbon of the amidine group undergoes nucleophilic attack by water.[1] This is often catalyzed by trace acids or bases (even atmospheric CO₂ dissolved in surface moisture can catalyze this).

The Pathway:

• Nucleophilic Attack: Water attacks the imine carbon.

• Tetrahedral Intermediate: A transient species forms.

• Collapse & Elimination: The C-N bond breaks, releasing ammonia (or amine) and forming the thermodynamically stable 3-Methoxy-N-methylpropanamide .

Visualization: Hydrolysis Pathway

The following diagram illustrates the irreversible breakdown you are trying to prevent.

Figure 1: The irreversible hydrolysis pathway of amidines to amides upon exposure to moisture.

Troubleshooting Guide & FAQs

This section addresses specific scenarios reported by researchers handling amidine intermediates.

Scenario A: "My solid sample has turned into a sticky gum or liquid."

Diagnosis: Hygroscopic Deliquescence & Hydrolysis.

• Cause: The salt form (likely HCl) absorbed atmospheric water, dissolving itself (deliquescence). Once in solution, hydrolysis accelerates rapidly.

• Solution:

  • Do not use for quantitative work; the purity is compromised.

  • Attempt Rescue (Qualitative only): Dissolve in dry methanol, precipitate with cold diethyl ether (if salt), and dry under high vacuum. Check NMR.

  • Prevention: Never leave the vial open on the bench. Warm the vial to room temperature before opening to prevent condensation.

Scenario B: "The NMR shows a new carbonyl peak around 170-175 ppm."

Diagnosis: Amide Formation.[2][3][4][5]

• Cause: The amidine (

  ) has hydrolyzed to the amide ( ).[6]

• Verification: Look for the loss of the broad NH signal and the appearance of a sharper amide NH or a shift in the adjacent methylene protons.

• Action: Impurity D (the amidine) is now contaminated with the amide. Purification via recrystallization or prep-HPLC is required.

Scenario C: "Can I store it as a stock solution?"

Diagnosis: Solvent Incompatibility.

• Risk: Protic solvents (Methanol, Water) promote hydrolysis.

• Recommendation:

  • Preferred: Store as a solid.

  • If necessary: Dissolve in anhydrous DMSO or Acetonitrile .

  • Shelf Life: <24 hours at Room Temp; <1 week at -20°C.

  • Note: Even "anhydrous" solvents absorb water from air rapidly. Use septum-sealed vials.

Experimental Protocols

Protocol 1: Purity Verification (H-NMR)

Before using stored material for critical assays (e.g., impurity spiking), validate its integrity.

• Solvent: Use DMSO-d6 or CD3CN . Avoid CDCl3 if it is acidic (chloroform degrades to HCl/Phosgene over time, which can affect the salt/free base equilibrium).

• Key Signals to Monitor:

  • Methoxy Group: Singlet ~3.3 ppm.

  • N-Methyl: Singlet ~2.7-2.9 ppm (may split due to rotamers).

  • Amidine C=N: Carbon NMR ~160-165 ppm.

  • Amide Impurity: Carbon NMR ~170+ ppm (downfield shift).

Protocol 2: Long-Term Storage Setup

For storage exceeding 1 month.

• Vial Preparation: Dry glass vials in an oven (120°C) for 4 hours. Cool in a desiccator.

• Transfer: In a glovebox or under a nitrogen funnel, transfer the amidine salt.

• Sealing: Cap tightly. Wrap the cap-neck junction with Parafilm or electrical tape.

• Secondary Containment: Place the vial inside a heat-sealable Mylar bag with a packet of activated silica gel or molecular sieves.

• Environment: Store at -20°C.

Decision Tree: Storage Workflow

Figure 2: Decision matrix for determining appropriate storage conditions based on chemical form and duration.

References

• Source: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• Stability of Hygroscopic Salts

  • Source: Waterman, K. C., et al. (2002). "Hydrolysis in Pharmaceutical Formulations." Pharmaceutical Development and Technology, 7(2), 113-146.
  • Context: Kinetics of hydrolysis in solid st
• Tilidine Impurity Context: Source: European Pharmacopoeia (Ph. Eur.) / USP Monographs for Tilidine Hydrochloride. Context: Identification of 3-Methoxy-N-methylpropanimidamide as a specific process impurity (Impurity D).
• Handling of Moisture-Sensitive Reagents: Source: Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. Context: Standard protocols for drying solvents and storing hygroscopic amines/amidines.

Sources

• 1. fiveable.me [fiveable.me]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Substituted amide synthesis by amidation [organic-chemistry.org]
• 5. youtube.com [youtube.com]
• 6. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]

Technical Support Center: Purification of 3-Methoxy-N-methylpropanimidamide

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the purification of crude 3-Methoxy-N-methylpropanimidamide. As a polar and basic compound, this imidamide presents unique purification hurdles. This document moves beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and adapt methodologies to your specific impurity profile.

Part 1: Frequently Asked Questions (FAQs) - Understanding Your Impurity Profile

This section addresses the most common initial questions regarding the nature of crude 3-Methoxy-N-methylpropanimidamide and its likely contaminants.

Q1: What are the most probable impurities in my crude sample?

A1: The impurity profile is dictated by the synthetic route. However, for amidines synthesized from nitriles or via imino-ethers, common impurities include:

• Starting Materials: Unreacted nitrile (e.g., 3-methoxypropionitrile) and amine (methylamine).

• Hydrolysis Products: The most common impurity is the corresponding amide, 3-Methoxy-N,N-dimethylpropanamide, formed by the reaction of the amidine with water.[1][2] Amidines are susceptible to hydrolysis, especially under acidic or basic conditions or at elevated temperatures.

• Side-Reaction Products: Depending on the synthesis, byproducts from condensation or polymerization may be present.[3]

• Residual Solvents: Solvents used in the synthesis and initial work-up (e.g., Toluene, THF, Methanol).

Q2: My crude material is a dark, viscous oil. Is this normal?

A2: Yes, crude amidines are often colored and viscous due to minor polymeric byproducts or degradation products. While aesthetically unpleasing, this doesn't preclude successful purification. The color can often be removed by charcoal treatment during recrystallization or by chromatography.

Q3: How can I quickly assess the purity of my crude 3-Methoxy-N-methylpropanimidamide?

A3: A combination of analytical techniques is recommended for a comprehensive assessment:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a suitable detector (UV or MS) is the preferred method for quantifying purity and resolving different impurities.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities like residual solvents and low-molecular-weight starting materials.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and help identify major impurities if their structures are known or suspected.

Q4: Is my compound stable to air and water? How should I store it?

A4: Amidines are basic and can react with atmospheric CO₂ and are susceptible to hydrolysis.[1] For short-term storage, keep the material under an inert atmosphere (Nitrogen or Argon) in a tightly sealed container at low temperature (2-8 °C). For long-term storage, consider storing it as a more stable salt (e.g., hydrochloride), if compatible with your downstream application.

Part 2: Purification Strategy Selection

Choosing the right purification method is critical and depends on the scale of your experiment, the nature of the impurities, and the required final purity. The following flowchart provides a general decision-making framework.

Caption: Decision workflow for selecting a purification method.

Part 3: Troubleshooting Guides & Protocols

This section provides detailed troubleshooting for common purification techniques.

Guide 1: Purification by Acid/Base Liquid-Liquid Extraction

Principle: This technique exploits the basicity of the amidine. By washing an organic solution of the crude product with aqueous acid, the basic amidine is protonated and moves into the aqueous layer as a salt, leaving non-basic organic impurities behind. The amidine is then recovered by basifying the aqueous layer and extracting it back into an organic solvent.

Troubleshooting Q&A:

• Q: I performed the acid wash, but my product seems to have disappeared. What happened?

  • A: Your product has likely formed a salt and is now in the aqueous layer, which is the goal. Do not discard the aqueous layer. To recover your product, add a base (e.g., NaOH, K₂CO₃) to the aqueous layer until it is strongly basic (pH > 12), then extract with an organic solvent like Dichloromethane or Ethyl Acetate.

• Q: An emulsion formed during extraction that won't separate. How do I break it?

  • A: Emulsions are common with basic compounds. Try adding a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.

Experimental Protocol: Acid/Base Extraction

• Dissolution: Dissolve the crude oil in a water-immiscible organic solvent (e.g., Dichloromethane (DCM) or Ethyl Acetate (EtOAc)) at a concentration of ~50-100 mg/mL.

• Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M Hydrochloric Acid (HCl). Extract 2-3 times, collecting the aqueous (acidic) layers each time.

  • Causality: The basic amidine is protonated to form a water-soluble hydrochloride salt, partitioning into the aqueous phase. Non-basic impurities remain in the organic layer.

• Combine & Basify: Combine all aqueous extracts in a flask and cool in an ice bath. Slowly add a base (e.g., 5M NaOH solution) with stirring until the pH is >12.

• Back-Extraction: Transfer the basified aqueous solution to a clean separatory funnel and extract 3-4 times with fresh DCM or EtOAc.

• Drying & Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amidine free base.

• Validation: Confirm purity using HPLC or GC-MS.[5]

Guide 2: Purification by Column Chromatography

Principle: Chromatography separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (solvent). For a polar, basic compound like 3-Methoxy-N-methylpropanimidamide, special considerations are needed to prevent poor separation and product loss.

Troubleshooting Q&A:

• Q: My compound is streaking badly on the silica gel column and won't elute properly.

  • A: This is classic behavior for basic compounds on acidic silica gel. The amine/amidine functionality interacts strongly with the acidic silanol groups. To mitigate this, add a small amount of a basic modifier to your eluent. Typically, 0.5-2% triethylamine (TEA) or ammonia in methanol is effective.[6]

• Q: I'm not getting good separation between my product and a very polar impurity (like the corresponding amide).

  • A: If standard normal-phase chromatography fails, consider an alternative stationary phase or technique.

    • Alumina (basic or neutral): Using basic or neutral alumina instead of silica can improve the chromatography of basic compounds.

    • Hydrophilic Interaction Chromatography (HILIC): HILIC uses a polar stationary phase (like silica) with a mobile phase containing a high concentration of an organic solvent (like acetonitrile) and a small amount of water. It is excellent for separating polar compounds.

Data Presentation: Recommended Chromatography Systems

Stationary Phase	Mobile Phase System	Best For Separating
Silica Gel	DCM/Methanol with 1% Triethylamine (TEA)	Non-polar impurities from the polar product.
Neutral Alumina	Ethyl Acetate/Hexane	Basic compounds where silica causes tailing or degradation.
HILIC	Acetonitrile/Water with Ammonium Formate buffer	Highly polar impurities (e.g., amide hydrolysis product).

Guide 3: Purification by Recrystallization

Principle: This method is ideal if your product can be isolated as a solid or can form a stable, crystalline salt. It relies on the difference in solubility of the product and impurities in a specific solvent at different temperatures.

Troubleshooting Q&A:

• Q: My compound is an oil at room temperature. Can I still use recrystallization?

  • A: Yes. You can attempt to form a crystalline salt. Dissolve the crude oil in a solvent like isopropanol or ethyl acetate and add a solution of an acid (e.g., HCl in ether, or oxalic acid) dropwise. The resulting salt may precipitate as a solid that can be recrystallized.[7] After recrystallization, the pure salt can be converted back to the free base using the acid/base extraction protocol described earlier.

• Q: I can't find a single solvent that works for recrystallization.

  • A: A two-solvent system is often effective. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Re-heat to clarify and then allow to cool slowly. Common pairs include Methanol/Ether, Acetone/Hexane, or Ethyl Acetate/Hexane.

References

• 1911 Encyclopædia Britannica/Amidines. (2011). Wikisource. [Link]

• HPLC Separation Modes - Stationary Phase in HPLC. (n.d.). Waters Corporation. [Link]

• Valeja, S. G., Emmett, M. R., & Marshall, A. G. (2011). Polar Aprotic Modifiers for Chromatographic Separation and Back-Exchange Reduction for Protein Hydrogen/Deuterium Exchange Monitored by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. Analytical Chemistry, 83(17), 6878–6885. [Link]

• Kruve, A., & Leito, I. (2012). Effect of Polar Protic and Polar Aprotic Solvents on Negative-Ion Electrospray Ionization and Chromatographic Separation of Small Acidic Molecules. Analytical Chemistry, 84(21), 9462–9470. [Link]

• Oliva, D. (2025). Understanding Solvent Types in Chromatography & Mass Spectrometry. Organomation. [Link]

• Kruve, A., & Leito, I. (2012). Effect of polar protic and polar aprotic solvents on negative-ion electrospray ionization and chromatographic separation of small acidic molecules. PubMed. [Link]

• Ostrowska, K., & Kolasa, A. (2005). N-Alkyl-, N-Aryl-, and N-Hetaryl-Substituted Amidines (Imidamides). Science of Synthesis, 22, 389-450. [Link]

• Shriner, R. L., & Neumann, F. W. (1944). The Chemistry of the Amidines. Chemical Reviews, 35(3), 351-425. [Link]

• CN117776957A - A kind of purification method of 3-methoxy-N,N-dimethylpropionamide. (n.d.).
• US6204385B1 - Process for preparing amidines. (n.d.).

• Zhang, X., et al. (2021). Synthesis and Structural Characterization of Amidine, Amide, Urea and Isocyanate Derivatives of the Amino-closo-dodecaborate Anion [B12H11NH3]−. Molecules, 26(11), 3369. [Link]

• CN106966923A - A kind of synthetic method of 3 methoxyl group N, N dimethylpropionamides. (n.d.).

• Dong, M. W. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. LCGC North America, 35(8), 516-527. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. [Link]

• Synthesis of amidines. (n.d.). Organic Chemistry Portal. [Link]

• Archer, J. R., et al. (2010). A validated method for the analysis of piperazine-based synthetic drugs in seized materials. Analytical Methods, 2(5), 549-557. [Link]

• Satyanarayana, B., & Kumar, Y. R. (2007). Synthesis of the impurities during the manufacture of bulk drug midazolam and separation of these impurities by HPLC. Acta Pharmaceutica, 57(4), 491-499. [Link]

• Patel, K., et al. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques. International Journal of Pharmaceutical Sciences and Research, 11(11), 5486-5495. [Link]

Sources

• 1. 1911 Encyclopædia Britannica/Amidines - Wikisource, the free online library [en.wikisource.org]
• 2. researchgate.net [researchgate.net]
• 3. Amidine synthesis [organic-chemistry.org]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. Synthesis and Structural Characterization of Amidine, Amide, Urea and Isocyanate Derivatives of the Amino-closo-dodecaborate Anion [B12H11NH3]− - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Methoxy-N-methylpropanimidamide

Welcome to the technical support center for the purification of 3-Methoxy-N-methylpropanimidamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this hygroscopic compound. Our approach is rooted in practical, field-proven insights to ensure the integrity and reproducibility of your experimental work.

Introduction to 3-Methoxy-N-methylpropanimidamide and its Purification Challenges

3-Methoxy-N-methylpropanimidamide is a polar aprotic solvent, a class of solvents known for their ability to dissolve a wide range of compounds.[1][2] While its hygroscopic nature is not explicitly documented in readily available literature, its structural similarity to other polar aprotic solvents like N,N-dimethylformamide (DMF) and N-methylpyrrolidone (NMP) suggests a high likelihood of moisture absorption from the atmosphere. This hygroscopicity presents a significant challenge in its purification, as the presence of water can lead to impurities and affect reaction outcomes.

The primary goal of purification is to remove water, residual starting materials, and by-products from the synthesis of 3-Methoxy-N-methylpropanimidamide. Common synthetic routes may introduce impurities that need to be carefully managed.[3]

This guide provides a structured approach to the purification of 3-Methoxy-N-methylpropanimidamide, focusing on practical troubleshooting and frequently asked questions to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: How can I determine if my sample of 3-Methoxy-N-methylpropanimidamide has absorbed a significant amount of water?

A1: Several indicators can suggest water contamination. A cloudy or hazy appearance in the normally colorless liquid can be a sign of excess moisture. Additionally, if you are using the solvent in a moisture-sensitive reaction and observing unexpected side products or incomplete reactions, water contamination in your 3-Methoxy-N-methylpropanimidamide could be the culprit. For a definitive answer, Karl Fischer titration is the gold standard for quantifying water content in organic solvents.

Q2: What are the primary impurities I should be concerned about?

A2: Besides water, potential impurities can arise from the synthetic route used to prepare 3-Methoxy-N-methylpropanimidamide. These may include unreacted starting materials such as 3-methoxypropionitrile and methylamine, or by-products from hydrolysis, such as 3-methoxypropionic acid and N-methyl-3-methoxypropanamide. The presence of acidic or basic impurities can also catalyze the decomposition of the product.[4]

Q3: What is the most effective general method for purifying 3-Methoxy-N-methylpropanimidamide?

A3: For a hygroscopic liquid like 3-Methoxy-N-methylpropanimidamide, vacuum distillation is the most robust and widely applicable purification technique.[5] This method effectively removes non-volatile impurities and, when combined with appropriate drying agents, can significantly reduce the water content.

Q4: Can I use standard drying agents like anhydrous sodium sulfate or magnesium sulfate?

A4: While these are common drying agents, for highly hygroscopic solvents, more effective options are recommended. Molecular sieves (3Å or 4Å) are excellent choices for removing water from polar aprotic solvents.[4][6] They should be activated by heating before use. Another option is to use a chemical drying agent like calcium hydride (CaH₂), followed by decantation or filtration before distillation. However, caution is advised as some basic drying agents can cause decomposition of the solvent at elevated temperatures.[4]

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification of 3-Methoxy-N-methylpropanimidamide.

Problem	Possible Cause(s)	Troubleshooting Steps & Solutions
Product is cloudy or contains a precipitate after purification.	1. Incomplete drying before distillation.2. Introduction of moisture during transfer.3. Reaction with drying agent.	1. Ensure drying agents (e.g., molecular sieves) are properly activated and allowed sufficient contact time.2. Handle the purified liquid under an inert atmosphere (e.g., nitrogen or argon).3. If using a reactive drying agent like CaH₂, ensure it is fully removed before distillation. Consider a less reactive option like molecular sieves.
Low recovery of purified product.	1. Distillation performed at too high a temperature, leading to decomposition.2. Inefficient condensation of the vapor.3. Leaks in the vacuum distillation setup.	1. Use a vacuum to lower the boiling point and distill at a lower temperature.[7]2. Ensure the condenser has a sufficient flow of cold water.3. Check all joints and connections for leaks. A stable vacuum is crucial for efficient distillation.[8]
Purified product still shows signs of water contamination.	1. Inadequate drying procedure.2. Hygroscopic nature of the compound leads to rapid water re-absorption after purification.	1. Extend the drying time or use a more effective drying agent.2. Store the purified product over activated molecular sieves in a tightly sealed container, preferably in a desiccator or glove box.
Discoloration of the product during distillation.	1. Thermal decomposition.2. Presence of impurities that are unstable at the distillation temperature.	1. Reduce the distillation temperature by applying a higher vacuum.2. Consider a pre-purification step, such as a wash with a suitable solvent, if the nature of the colored impurity is known.

Experimental Protocols

Protocol 1: Drying with Molecular Sieves

This protocol describes the initial drying of 3-Methoxy-N-methylpropanimidamide before distillation.

Workflow Diagram:

Caption: Workflow for drying with molecular sieves.

Step-by-Step Methodology:

• Activate Molecular Sieves: Place 3Å or 4Å molecular sieves in a flask and heat them under vacuum at over 200°C for at least 4 hours. Allow them to cool to room temperature under a stream of dry nitrogen or argon.

• Drying: To the crude 3-Methoxy-N-methylpropanimidamide, add the activated molecular sieves (approximately 5-10% w/v).

• Equilibration: Seal the container and let it stand for 24 to 48 hours, with occasional gentle swirling to ensure thorough contact.

• Separation: Carefully decant or filter the dried liquid into a clean, dry distillation flask, avoiding the transfer of any molecular sieve particles.

Protocol 2: Purification by Vacuum Distillation

This protocol details the final purification step.

Workflow Diagram:

Caption: Workflow for vacuum distillation.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is thoroughly dried.

• Sample Preparation: Place the dried 3-Methoxy-N-methylpropanimidamide in the distillation flask. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Evacuation: Connect the apparatus to a vacuum pump and slowly evacuate the system to the desired pressure. A good vacuum will significantly lower the boiling point of the liquid.[7][9]

• Heating: Gently heat the distillation flask using a heating mantle or an oil bath.

• Fraction Collection: Collect the fraction that distills at a constant temperature. It is advisable to discard the first small fraction (forerun) which may contain more volatile impurities.

• Completion: Stop the distillation before the flask boils to dryness to avoid the concentration of potentially explosive peroxides.

• Storage: Allow the apparatus to cool completely before releasing the vacuum. Transfer the purified product to a clean, dry, and tightly sealed container, preferably under an inert atmosphere, and store it over activated molecular sieves.

Logical Troubleshooting Flowchart

This flowchart provides a systematic approach to diagnosing and resolving common purification issues.

Caption: Troubleshooting flowchart for purification.

References

• LookChem. Purification of N,N-Dimethylformamide (DMF) - Chempedia. [Link]

• Scribd. Purification and Properties of DMF. [Link]

• Ion Exchange (India) Ltd. NMP Purification by Ion Exchange. [Link]

• Google Patents.

• ACS Publications. Demonstration of Molecular Purification in Polar Aprotic Solvents by Organic Solvent Nanofiltration | Organic Process Research & Development. [Link]

• Google Patents. Purification of N-Methyl-2-Pyrrolidone (NMP)

• DEC. NMP | N-Methyl-2-pyrrolidone | solvent recovery. [Link]

• SciSpace. The Purification of N,N-Dimethylformamide and Acetonitrile for Polarographic Use. [Link]

• Graham Corporation. Understanding ejector systems necessary to troubleshoot vacuum distillation. [Link]

• Beaker & Wrench. Trouble with vacuum leaks in your distillation system? Learn how to te. [Link]

• European Patent Office. METHOD FOR PURIFYING N-METHYL-2-PYRROLIDONE - EP 1720833 B1. [Link]

• Google Patents.

• ResearchGate. How to purify polar organic compounds that are only soluble in highly polar aprotic solvents like DMF and DMSO?. [Link]

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Technical Support Center: Handling and Solubilization of 3-Methoxy-N,N-dimethylpropanamide in Aqueous Solutions

An important introductory note: Initial searches for "3-Methoxy-N-methylpropanimidamide" did not yield information on a compound with this specific name. However, a closely related compound, 3-Methoxy-N,N-dimethylpropanamide (CAS 53185-52-7), is well-documented. This guide has been developed based on the properties and behavior of this latter compound, assuming a likely typographical error in the original query.

Welcome to the technical support center for 3-Methoxy-N,N-dimethylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the handling and dissolution of this compound in aqueous media.

Understanding the Solubility of 3-Methoxy-N,N-dimethylpropanamide

Contrary to what might be expected for some organic molecules, 3-Methoxy-N,N-dimethylpropanamide exhibits high water solubility, reported to be 500 g/L at 21.5°C.[1][2] This high solubility is attributed to the presence of polar functional groups, including an amide and an ether linkage, which can form hydrogen bonds with water.[3]

Despite its high intrinsic solubility, you may still encounter challenges during solution preparation, especially when working with complex buffer systems, high concentrations, or when specific dissolution rates are required. This guide will walk you through these potential issues.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments in a question-and-answer format.

Question 1: My 3-Methoxy-N,N-dimethylpropanamide is dissolving slower than expected. How can I speed up the dissolution process?

Answer:

While 3-Methoxy-N,N-dimethylpropanamide is highly soluble, the rate of dissolution can be influenced by several factors. Here are some steps to expedite the process:

• Agitation: Simple stirring or vortexing is often the most effective method to increase the dissolution rate. Agitation increases the contact between the solute and the solvent, breaking down any localized saturation.

• Gentle Heating: Increasing the temperature of the solvent can enhance the solubility and dissolution rate of most solids and liquids.[4] For 3-Methoxy-N,N-dimethylpropanamide, gentle warming of the water (e.g., to 30-40°C) should be sufficient. Always monitor the temperature to avoid any potential degradation, although this compound is relatively stable.

• Particle Size Reduction (if applicable): If you are working with a solid form of the compound, ensuring it is a fine powder will increase the surface area available for solvation, leading to faster dissolution.[5]

Question 2: I observed precipitation after adding 3-Methoxy-N,N-dimethylpropanamide to my buffered solution. What is happening and how can I resolve this?

Answer:

Precipitation in a buffered system, despite high water solubility, often points to a "salting out" effect or pH-dependent solubility of other components in your buffer.

• "Salting Out": High concentrations of salts in your buffer can reduce the amount of "free" water molecules available to solvate the 3-Methoxy-N,N-dimethylpropanamide, leading to its precipitation.

  • Solution: Try preparing a more concentrated stock solution of your compound in pure water and then adding it dropwise to your stirred buffer solution. Alternatively, consider reducing the salt concentration of your buffer if your experimental conditions allow.

• pH Effects: While 3-Methoxy-N,N-dimethylpropanamide itself is not expected to have a dramatically different solubility within a typical physiological pH range due to the absence of readily ionizable groups, the pH of your final solution can affect the solubility of your buffer components.

  • Solution: Check the pH of your solution after adding the compound. Adjust the pH as necessary. It may be beneficial to dissolve the compound in water first and then add the buffer components, adjusting the final pH.

Question 3: I need to prepare a highly concentrated solution of 3-Methoxy-N,N-dimethylpropanamide (>500 g/L). What are my options?

Answer:

Exceeding the intrinsic solubility limit in water requires modifying the solvent system. Here are a few approaches:

• Co-solvents: The addition of a water-miscible organic solvent, or co-solvent, can significantly increase the solubility of a compound.[5][6][7]

  • Recommended Co-solvents: Ethanol, propylene glycol, and polyethylene glycol (PEG) are commonly used and generally have low toxicity.[7][8][9]

  • Protocol: Start by preparing a concentrated stock of 3-Methoxy-N,N-dimethylpropanamide in the chosen co-solvent and then dilute it with water to the desired final concentration. Always add the aqueous phase to the organic phase slowly with stirring.

• Surfactants: Surfactants form micelles in aqueous solutions, and these micelles can encapsulate hydrophobic or amphiphilic molecules, increasing their apparent solubility.[8]

  • Examples: Polysorbate 20 (Tween 20) and Polysorbate 80 (Tween 80) are common non-ionic surfactants used in pharmaceutical formulations.[8]

Question 4: My solution of 3-Methoxy-N,N-dimethylpropanamide appears cloudy or has formed a precipitate over time. What could be the cause?

Answer:

Cloudiness or precipitation upon standing can be due to a few factors:

• Temperature Fluctuations: If the solution was prepared at an elevated temperature and stored at a lower temperature, the compound may precipitate out as the solubility decreases.

• Solution Instability: While 3-Methoxy-N,N-dimethylpropanamide is a stable compound, interactions with other components in your formulation over time could lead to degradation or complex formation, resulting in precipitation.

• Microbial Growth: Non-sterile aqueous solutions can be susceptible to microbial growth, which can cause cloudiness.

  • Solution: Store your solutions at a constant, appropriate temperature. If possible, prepare fresh solutions for your experiments. For long-term storage, consider sterile filtering the solution.

Frequently Asked Questions (FAQs)

What are the key physicochemical properties of 3-Methoxy-N,N-dimethylpropanamide?

Property	Value	Source
CAS Number	53185-52-7	[2][10][11]
Molecular Formula	C6H13NO2	[3][10][11]
Molecular Weight	131.17 g/mol	[11][12]
Appearance	Colorless liquid	[10][11]
Boiling Point	188.7 - 215 °C	[1][2][11]
Density	~0.994 g/cm³	[1][11]
Water Solubility	500 g/L at 21.5°C	[1][2]

What are the recommended storage conditions for 3-Methoxy-N,N-dimethylpropanamide and its aqueous solutions?

• Neat Compound: Store in a tightly sealed container at room temperature.

• Aqueous Solutions: For short-term use, storage at 2-8°C is recommended to minimize the risk of microbial growth. For long-term storage, consider sterile filtration and storage at -20°C.

Are there any known safety concerns with 3-Methoxy-N,N-dimethylpropanamide?

According to GHS classifications, this compound may cause serious eye irritation and may cause damage to organs through prolonged or repeated exposure. It is also suspected of damaging fertility or the unborn child.[12] Always handle this chemical with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.

Experimental Protocols

Protocol 1: Preparation of a Standard Aqueous Solution

• Weigh the desired amount of 3-Methoxy-N,N-dimethylpropanamide.

• Add the compound to a volumetric flask.

• Add approximately 80% of the final volume of deionized water.

• Stir the solution using a magnetic stir bar until the compound is fully dissolved.

• If needed, gently warm the solution to 30-40°C to aid dissolution.

• Once dissolved, allow the solution to return to room temperature.

• Add deionized water to the final volume mark.

• Mix the solution thoroughly.

Protocol 2: Preparation of a Solution Using a Co-solvent

• Choose an appropriate co-solvent (e.g., ethanol, propylene glycol).

• Prepare a concentrated stock solution of 3-Methoxy-N,N-dimethylpropanamide in the co-solvent.

• In a separate container, measure the required volume of the aqueous phase (e.g., water or buffer).

• While stirring the aqueous phase, slowly add the concentrated stock solution dropwise.

• Continue stirring until a homogenous solution is obtained.

Visualizations

Troubleshooting Dissolution Issues

Caption: Troubleshooting workflow for solubility issues.

References

• European Pharmaceutical Review. (2022, February 16). Novel excipients for solubility enhancement. Retrieved from [Link]

• Mude, G. (2023, December 21). Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. Retrieved from [Link]

• SEN Pharma. (2024, August 8). EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY. Retrieved from [Link]

• Gattefossé. (2020, June 15). Excipients for Solubility and Bioavailability Enhancement. Retrieved from [Link]

• Pharmaceutical Technology. (2022, November 3). Excipients for Solubility Enhancement of Parenteral Formulations. Retrieved from [Link]

• Quora. (2021, July 17). How will you increase the solubility of organic compounds in water? Retrieved from [Link]

• Wyzant. (2023, August 8). Increasing the Solubility of Organic Compounds in Water. Retrieved from [Link]

• Google Patents. (Filing date: 2018). KR20180054569A - Methods for improving the aqueous solubility of water-insoluble or...

• MDPI. (2021). Water as Green Solvent: Methods of Solubilisation and Extraction of Natural Products—Past, Present and Future Solutions. Retrieved from [Link]

• LookChem. 3-methoxy-N,N-dimethylpropionamide｜53185-52-7. Retrieved from [Link]

• SlideShare. (2018). SOLUBILITY ENHANCEMENT TECHNIQUE. Retrieved from [Link]

• KJ Chemicals Corporation. M-100（3-methoxy-N,N-dimethylpropanamide）. Retrieved from [Link]

• PubChem. Propanamide, 3-methoxy-N,N-dimethyl-. Retrieved from [Link]

• PubMed. (2001). Solubility prediction for furosemide in water-cosolvent mixtures using the minimum number of experiments. Retrieved from [Link]

• ResearchGate. (2011). Thermodynamics of Sulfanilamide solubility in Propylene Glycol + water mixtures. Retrieved from [Link]

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Technical Support Center: Managing Temperature Exotherms in 3-Methoxy-N-methylpropanimidamide Synthesis

Welcome to the technical support center for the production of 3-Methoxy-N-methylpropanimidamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on controlling the thermal behavior of this synthesis. The following troubleshooting guides and frequently asked questions (FAQs) are structured to address specific challenges you may encounter, ensuring both the safety and success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is a reaction exotherm and why is it a concern in the synthesis of 3-Methoxy-N-methylpropanimidamide?

A1: A reaction exotherm is the release of heat during a chemical reaction. In the synthesis of 3-Methoxy-N-methylpropanimidamide, as with many amidine and amide syntheses, the formation of the desired product is an energetically favorable process that generates thermal energy.[1] This becomes a significant concern during scale-up, as the ratio of surface area (for heat dissipation) to volume (of the reacting mass) decreases.[2][3][4] If the rate of heat generation exceeds the rate of heat removal, the reaction temperature can rise uncontrollably, a dangerous situation known as a thermal runaway. This can lead to side reactions, product degradation, and in severe cases, a rapid increase in pressure, posing a significant safety hazard.[1]

Q2: What are the primary factors that influence the intensity of the exotherm in this synthesis?

A2: The intensity of the exotherm is influenced by several key factors:

• Rate of Reagent Addition: Rapid addition of a reactive reagent can lead to a fast reaction rate and a corresponding spike in heat generation.[3] Controlling the addition rate is a critical strategy for managing the exotherm.

• Reactant Concentration: Higher concentrations of reactants generally lead to a faster reaction rate and a greater amount of heat released per unit of time.

• Reaction Temperature: As with most chemical reactions, the rate of the 3-Methoxy-N-methylpropanimidamide synthesis will increase with temperature. This creates a positive feedback loop where an initial exotherm increases the temperature, which in turn accelerates the reaction and heat generation.

• Mixing Efficiency: Poor mixing can create localized "hot spots" where the concentration of reactants is high, leading to a localized, intense exotherm that may not be detected by a bulk temperature probe.

• Solvent Choice: The solvent's heat capacity and boiling point play a role in how the reaction mixture absorbs and dissipates heat.

Q3: At what stage of the synthesis is the exotherm most likely to occur?

A3: The most significant exotherm is typically observed during the nucleophilic addition of the amine to the activated nitrile or related starting material. This is the key bond-forming step that leads to the amidine product and is often the most energetically favorable part of the reaction sequence. Careful monitoring and control are paramount during this addition phase.

Q4: Can reaction calorimetry help in understanding and controlling the exotherm?

A4: Absolutely. Reaction calorimetry is an invaluable tool for characterizing the thermal properties of a chemical process.[5] By using a reaction calorimeter, such as an RC1, you can precisely measure the heat of reaction, the rate of heat release, and the heat capacity of the reaction mixture.[6][7] This data is crucial for determining the Maximum Temperature of Synthesis Reaction (MTSR) and for performing a thermal risk assessment.[8][9] Understanding these parameters allows for the design of safe and scalable processes by ensuring that the cooling capacity of the reactor is sufficient to handle the heat generated by the reaction.

Section 2: Troubleshooting Guides

Issue 1: Rapid, Uncontrolled Temperature Increase During Reagent Addition

Symptoms:

• A sharp rise in the internal reaction temperature that exceeds the set point of the cooling system.

• Increased pressure within the reactor.

• Visible outgassing or boiling of the solvent.

Root Causes and Corrective Actions:

Potential Root Cause	Explanation	Recommended Corrective Action
Reagent addition is too fast.	The rate of heat generation from the reaction is exceeding the heat removal capacity of the reactor. This is a common issue when scaling up reactions.[2][4]	Immediate Action: Stop the addition of the reagent immediately. Long-Term Prevention: Reduce the addition rate. As a starting point, decrease the rate by 50% and monitor the temperature closely. For larger scale reactions, a controlled, slow addition over several hours may be necessary.[1]
Inadequate cooling.	The cooling system (e.g., cooling jacket, heat exchanger) is not sufficient for the scale of the reaction or is not functioning correctly.	Immediate Action: Ensure the cooling system is operating at its maximum capacity. Long-Term Prevention: Before scaling up, calculate the required cooling duty based on the heat of reaction determined by calorimetry. Consider using a more powerful cooling system or a reactor with a better heat transfer coefficient, such as a flow reactor for highly exothermic processes.[10]
Poor mixing.	Localized areas of high reactant concentration are leading to "hot spots" with rapid reaction rates.	Immediate Action: Increase the agitation speed to improve homogeneity. Long-Term Prevention: Ensure the impeller design and agitation speed are appropriate for the reactor geometry and viscosity of the reaction mixture. For viscous mixtures, consider using an anchor or helical ribbon agitator.

Experimental Protocol: Optimizing Reagent Addition Rate via Reaction Calorimetry

• Setup: Assemble the reaction in a reaction calorimeter (e.g., Mettler-Toledo RC1) equipped with a temperature probe, an overhead stirrer, and a controlled dosing pump for the limiting reagent.

• Initial Conditions: Charge the reactor with the initial starting materials and solvent. Bring the reactor to the desired starting temperature.

• Dosing: Begin the addition of the limiting reagent at a conservative rate (e.g., over 2-4 hours).

• Monitoring: Continuously monitor the reaction temperature (Tr) and the jacket temperature (Tj). The heat flow (Qr) can be calculated in real-time.

• Analysis: Analyze the heat flow data to determine the maximum heat release rate. If the temperature rise is too steep, reduce the addition rate for subsequent experiments.

• Safety Margin: Aim for an addition rate where the maximum heat release can be safely managed by the available cooling capacity, with a built-in safety margin.

Issue 2: Delayed Exotherm or "Reaction Accumulation"

Symptoms:

• The reaction temperature does not increase significantly during the initial phase of reagent addition.

• A sudden and sharp temperature increase occurs after a significant portion or all of the reagent has been added.

Root Causes and Corrective Actions:

Potential Root Cause	Explanation	Recommended Corrective Action
Low initial reaction temperature.	The reaction is too cold to initiate at a reasonable rate, leading to an accumulation of unreacted starting material. Once the reaction does start, the large amount of accumulated reagent reacts quickly, causing a large exotherm.	Immediate Action: Stop the reagent addition. Long-Term Prevention: Increase the initial reaction temperature slightly to ensure the reaction initiates promptly upon addition of the reagent. The optimal temperature can be determined through small-scale optimization experiments.
Presence of an inhibitor or impurity.	An impurity in one of the starting materials or the solvent may be temporarily preventing the reaction from starting.	Immediate Action: Stop the reagent addition. Long-Term Prevention: Ensure the purity of all starting materials and solvents. Consider passing solvents through a column of activated alumina or other appropriate purification media.
Induction period.	Some reactions have a natural induction period before they begin to proceed at a significant rate.	Immediate Action: Stop the reagent addition. Long-Term Prevention: Hold the reaction at the initial temperature after adding a small portion of the limiting reagent until the exotherm begins. Once the reaction is initiated, the rest of the reagent can be added at a controlled rate.

Workflow for Diagnosing and Mitigating Reaction Accumulation

Caption: Decision workflow for managing reaction accumulation.

Issue 3: Exotherm During Work-up or Quenching

Symptoms:

• A significant temperature increase when adding a quenching agent (e.g., water, acid, or base) to the reaction mixture.

Root Causes and Corrective Actions:

Potential Root Cause	Explanation	Recommended Corrective Action
Reaction of unreacted starting materials.	Unreacted, energetic starting materials may react violently with the quenching agent.	Immediate Action: Stop the addition of the quenching agent. Long-Term Prevention: Ensure the primary reaction has gone to completion before initiating the quench. This can be verified by an in-process control (IPC) such as HPLC, GC, or TLC.
Exothermic neutralization or dilution.	The heat of neutralization (acid-base reaction) or the heat of dilution of the quenching agent can be significant.	Immediate Action: Stop the addition and cool the reaction mixture. Long-Term Prevention: Add the quenching agent slowly and with efficient cooling. Consider adding the reaction mixture to the quenching agent (reverse addition) to better control the exotherm. Perform the quench at a lower temperature.

Section 3: Advanced Control Strategies

For highly exothermic or difficult-to-control reactions, consider implementing advanced control strategies:

Continuous Flow Chemistry

In a flow reactor, small volumes of reactants are continuously mixed and reacted. This offers a significantly higher surface-area-to-volume ratio compared to batch reactors, leading to much more efficient heat transfer.[10] This allows for the safe execution of highly exothermic reactions at temperatures and concentrations that would be hazardous in a batch process.[10]

Conceptual Workflow for Transitioning to Flow Chemistry

Caption: Transitioning from batch to a continuous flow setup.

Semi-Batch Operation

In a semi-batch process, one or more reactants are added continuously or in portions to the reactor. This is a common and effective strategy for controlling exotherms in batch reactors.[4] By controlling the rate of addition, you directly control the rate of reaction and therefore the rate of heat generation.[3]

Use of Phase Change Materials (PCMs)

Microencapsulated phase change materials can be added to the reaction mixture. These materials absorb latent heat at a specific temperature as they change phase (e.g., from solid to liquid), effectively acting as a thermal buffer to prevent rapid temperature increases.[11]

References

• Control Strategies For Managing Exothermic Reactions In Flow - Patsnap Eureka. (2025, September 3).
• Handling Hazardous Reactions in Intermediate Synthesis - At Tianming Pharmaceutical. (2026, February 13).
• Managing Hazards for Scale Up of Chemical Manufacturing Processes - ACS Publications. (2014, November 20).
• Safe Automated Dosing with Exothermic Reactions - Case Study - Pharma IQ. (2016, October 25).
• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal. (2022, June 1).
• Thermal Hazard Study on the Synthesis of 3-Amino-4-nitrofurazan. (2025, June 30).
• Catalyst-Free, Three-Component Synthesis of Amidinomaleimides | The Journal of Organic Chemistry - ACS Publications. (2024, August 23).
• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution | Request PDF - ResearchGate. (2022, June).
• A new sustainable, efficient amide synthesis process can streamline drug production & reduce costs - DST. (2024, October 14).
• Study in the RC1 reaction calorimeter: Schotten-Bauman coupling to T003622 and BOC deprotection to T002633. (2016, October 27).
• Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis - MDPI. (2020, November 20).
• Reaction Calorimetry.
• Synthesis and characterization of thermally robust amidinato group 13 hydride complexes. (2005, July 18).
• 3-Methoxy-N,N-dimethylpropanamide: A Safer, High-Performance Solvent for Advanced Polymers & Chemical Synthesis - NINGBO INNO PHARMCHEM CO.,LTD.
• The Thermal Amidation of Carboxylic Acids Revisited - Organic Chemistry Portal. (2009).
• Heat flow calorimetry - application and techniques - IChemE.
• Methods and reaction mixtures for controlling exothermic reactions - Google Patents.
• Peptide Synthesis – Safety Topics - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Reaction Calorimetry as a Tool for Thermal Risk Assessment and Improvement of Safe Scalable Chemical Processes - TSI Journals. (2017, May 29).
• Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions - MDPI. (2022, January 26).
• Propanamide, 3-methoxy-N,N-dimethyl- | C6H13NO2 | CID 104427 - PubChem.
• 3-Methoxy-N,N-dimethyl-propionamide | 53185-52-7 - Sigma-Aldrich.
• Amide synthesis by acylation - Organic Chemistry Portal.
• US4866177A - Process for one-step synthesis of amides - Google Patents.
• Scalable and Safe Transformation of 3-Hydroxypropionitrile to Its Amidoxime | Request PDF.
• Synthesis and properties of new soluble poly(amide-imide)s from 3,3. (1999).
• Production of 3-hydroxypropionic acid in engineered Methylobacterium extorquens AM1 and its reassimilation through a reductive route - PubMed Central. (2017, October 30).

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 3-Methoxy-N-methylpropanimidamide

This guide provides an in-depth technical comparison of analytical methodologies for the characterization of 3-Methoxy-N-methylpropanimidamide, a molecule of interest in synthetic chemistry and drug discovery programs. As a Senior Application Scientist, my objective is to move beyond mere procedural descriptions and delve into the causality behind experimental choices, offering a framework for robust, self-validating analytical workflows. We will focus primarily on the detailed structural elucidation possible with ¹H Nuclear Magnetic Resonance (NMR) spectroscopy, contextualized by comparisons with other essential techniques including ¹³C NMR, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS).

Introduction: The Need for a Multi-Technique Approach

The unambiguous structural confirmation and purity assessment of novel chemical entities are foundational to modern chemical research and pharmaceutical development.[1][2] 3-Methoxy-N-methylpropanimidamide, possessing a reactive imidamide functional group, requires a meticulous analytical strategy to confirm its covalent structure and identify potential impurities or isomeric forms. While ¹H NMR spectroscopy offers unparalleled detail regarding the proton framework of a molecule, its data is most powerful when corroborated by orthogonal techniques.[1] This guide will present a predicted ¹H NMR spectrum based on established principles of chemical shift and spin-spin coupling, and then compare the utility of this data with that obtained from complementary methods.

Part 1: Structural Elucidation by ¹H NMR Spectroscopy

¹H NMR spectroscopy provides the most definitive non-destructive insight into the molecular structure of an organic compound in solution. The analysis hinges on predicting the chemical environment, integration, and coupling patterns for each unique proton in the molecule.

Molecular Structure and Proton Environments

The structure of 3-Methoxy-N-methylpropanimidamide, CH₃OCH₂CH₂C(=NH)NHCH₃, contains five distinct proton environments, which will give rise to five unique signals in the ¹H NMR spectrum.

• (a) Methoxy Protons (-OCH₃)

• (b) Methylene Protons adjacent to Oxygen (-OCH₂-)

• (c) Methylene Protons alpha to the Imidamide Carbon (-CH₂-C=N)

• (d) N-Methyl Protons (-NHCH₃)

• (e, f) Imidamide Protons (C=NH and -NHCH₃)

Predicted ¹H NMR Spectral Data

The following table outlines the predicted ¹H NMR characteristics for 3-Methoxy-N-methylpropanimidamide, assuming analysis in a standard deuterated solvent like Chloroform-d (CDCl₃) at 400 MHz.

Proton Label	Assigned Protons	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Rationale & Causality
a	-OCH₃	~ 3.3	Singlet (s)	3H	Protons on a methyl group attached to an electronegative oxygen atom are deshielded relative to alkanes.[3][4] The signal is a singlet as there are no adjacent protons for coupling.
b	-OCH₂ CH₂-	~ 3.6	Triplet (t)	2H	This methylene group is directly attached to an electronegative oxygen, causing a significant downfield shift.[5] It is split into a triplet by the two adjacent protons on carbon (c) (n+1 rule).[6][7]
c	-CH₂ C(=NH)-	~ 2.6	Triplet (t)	2H	Positioned alpha to the electron-withdrawing imidamide group, these protons are deshielded. The signal is a triplet due to coupling with the two adjacent protons on carbon (b) .[6][7]
d	-NHCH₃	~ 2.9	Singlet (s) or Doublet (d)	3H	The N-methyl group's chemical shift is influenced by the adjacent C=N bond. It will appear as a singlet if N-H exchange is rapid or quadrupole broadening decouples it from the N-H proton.[8] If coupling occurs, it will be a doublet.
e, f	C=NH , -NH CH₃	5.0 - 8.0	Broad Singlet(s) (br s)	2H	Protons on nitrogen atoms have highly variable chemical shifts and often appear as broad signals due to quadrupole effects and chemical exchange with trace amounts of water or acid. Their integration can sometimes be unreliable.

This detailed prediction serves as a hypothesis that can be rigorously tested against experimental data. The triplet-triplet pattern for the ethyl fragment is a key structural signature.

Part 2: Comparison with Alternative Analytical Techniques

While ¹H NMR is the cornerstone of structural analysis, a comprehensive characterization relies on a suite of techniques.[1][2] Each method provides a unique and complementary piece of the structural puzzle.

Technique	Information Provided	Advantages	Limitations
¹H NMR	Detailed proton framework, connectivity (via coupling), stereochemistry, quantitative analysis (qNMR).	Unparalleled structural detail, non-destructive.	Lower sensitivity than MS, complex spectra for large molecules, requires soluble sample.
¹³C NMR	Carbon skeleton, number of unique carbon environments.	Complements ¹H NMR, provides direct evidence of carbon environments.[9]	Low natural abundance of ¹³C results in low sensitivity, requiring longer acquisition times or more concentrated samples.
FT-IR	Presence of specific functional groups (e.g., C=N, N-H, C-O).	Fast, requires minimal sample preparation, provides a quick functional group "fingerprint".[10]	Provides limited information on the overall molecular structure and connectivity.[10]
Mass Spectrometry (MS)	Molecular weight, elemental composition (with HRMS), fragmentation patterns.	Extremely high sensitivity (pg-fg range), confirms molecular formula.[1][11]	Provides little to no information about isomerism or the specific connectivity of atoms.

Expected Data from Alternative Techniques

• ¹³C NMR: Approximately 5 signals are expected: C=N (~165 ppm), -OCH₂ (~70 ppm), -OCH₃ (~59 ppm), -CH₂C=N (~35 ppm), and -NCH₃ (~30 ppm). The C=N carbon signal will be significantly downfield due to its chemical environment.[9]

• FT-IR: Key vibrational bands would include a strong C=N stretch around 1640-1670 cm⁻¹, a broad N-H stretching band from 3200-3400 cm⁻¹, a C-O-C ether stretch around 1100 cm⁻¹, and C-H stretching just below 3000 cm⁻¹.[10][12]

• Mass Spectrometry (ESI-MS): The compound has a molecular formula of C₅H₁₂N₂O and a molecular weight of 116.16 g/mol . In positive ion mode, ESI-MS would show a prominent protonated molecule [M+H]⁺ at m/z 117.10. High-resolution mass spectrometry (HRMS) would confirm the elemental composition. Fragmentation analysis could show losses corresponding to the methoxy group or cleavage of the ethyl chain.[11][13]

Part 3: Experimental Protocols & Workflows

Adherence to standardized protocols is essential for generating reproducible and trustworthy data.

Protocol 1: ¹H NMR Sample Preparation and Data Acquisition (400 MHz)

• Sample Preparation: Accurately weigh approximately 5-10 mg of 3-Methoxy-N-methylpropanimidamide directly into a clean, dry NMR tube.

• Solvent Addition: Add ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Dissolution: Cap the tube and invert several times to fully dissolve the sample. If necessary, gently vortex.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire the spectrum using standard parameters:

    • Pulse Angle: 30-45°

    • Acquisition Time: ~4 seconds

    • Relaxation Delay: 2 seconds

    • Number of Scans: 16-64 (depending on concentration)

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals.

Protocol 2: FT-IR Analysis using Attenuated Total Reflectance (ATR)

• Background Scan: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty crystal.

• Sample Application: Place one to two drops of the neat liquid sample directly onto the center of the ATR crystal.

• Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft laboratory wipe.

Visualizing the Analytical Workflow

A multi-technique approach ensures a self-validating system for structural confirmation.

Caption: Integrated workflow for structural characterization.

Visualizing ¹H NMR Coupling

The spin-spin coupling between the methylene groups is a key diagnostic feature.

Caption: ³J-coupling between adjacent methylene protons.

Conclusion

The characterization of 3-Methoxy-N-methylpropanimidamide serves as an excellent model for demonstrating a robust analytical strategy. While techniques like FT-IR and MS rapidly confirm the presence of key functional groups and the correct molecular weight, ¹H NMR spectroscopy stands alone in its ability to map the precise atomic connectivity of the molecule.[2] The predicted spectrum, with its characteristic triplet signals for the ethoxy backbone and distinct singlets for the methyl groups, provides a detailed blueprint for experimental verification. By integrating data from these orthogonal techniques, researchers can achieve a high degree of confidence in the structure and purity of their materials, a non-negotiable requirement for advancing scientific discovery and ensuring safety in drug development.

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A Comparative Guide to HPLC Method Development for 3-Methoxy-N-methylpropanimidamide Purity

Introduction

The robust determination of purity for active pharmaceutical ingredients (APIs) is a cornerstone of drug development and quality control. 3-Methoxy-N-methylpropanimidamide, a small molecule featuring a polar methoxy group and a basic imidamide functional group, presents distinct analytical challenges. Its high polarity can lead to poor retention on traditional reversed-phase columns, while the basicity of the imidamide moiety can cause deleterious peak tailing due to interactions with silica silanols.[1][2]

This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) strategies for developing a stability-indicating purity method for this compound. Moving beyond a simple recitation of steps, we will explore the underlying chromatographic principles and provide the scientific rationale for our experimental choices. We will compare three primary chromatographic modes: modern Reversed-Phase Chromatography (RPC), Hydrophilic Interaction Liquid Chromatography (HILIC), and Mixed-Mode Chromatography (MMC), culminating in a robust, validated method that ensures the accurate quantification of 3-Methoxy-N-methylpropanimidamide and its potential impurities.

Section 1: The Analytical Challenge: Understanding the Analyte

The molecular structure of 3-Methoxy-N-methylpropanimidamide is the primary determinant of its chromatographic behavior.

• Polarity: With a low carbon-to-heteroatom ratio, the molecule is inherently polar and highly water-soluble. This property makes it challenging to retain on conventional nonpolar stationary phases like C18.[1][3]

• Basicity: The imidamide group is strongly basic, meaning it will be protonated (positively charged) at acidic to neutral pH. This positive charge can lead to strong, undesirable ionic interactions with residual, deprotonated silanol groups on the surface of silica-based columns, resulting in poor peak shape.[2] Controlling the mobile phase pH is therefore critical.[1][4]

• Detection: The molecule lacks a significant UV chromophore, which may necessitate sensitive UV detection at lower wavelengths (e.g., < 220 nm) or the use of alternative detection methods like Mass Spectrometry (MS) or Charged Aerosol Detection (CAD) for impurity profiling at low levels.[5]

Section 2: A Comparative Analysis of Chromatographic Strategies

The selection of the chromatographic mode is the most critical decision in method development. We will evaluate three modern approaches capable of addressing the challenges posed by our analyte.

Reversed-Phase Chromatography (RPC)

While standard C18 columns are often the first choice, they are ill-suited for this polar compound.[4] However, modern RPC phases offer viable solutions.

• Mechanism: Primarily relies on hydrophobic interactions.[4]

• Approach for Polar Analytes: We select a column with an embedded polar group (e.g., amide) or a polar-endcapped C18 phase. These modifications allow for the use of highly aqueous mobile phases without the risk of "phase dewetting" or collapse, thereby enabling the retention of polar molecules.[1][6] To mitigate peak tailing from the basic imidamide, a low-pH mobile phase (e.g., pH 2.5-3.5) is essential to suppress the ionization of surface silanols.

• Advantages: Robust, well-understood, and highly reproducible.

• Disadvantages: May still provide only marginal retention, potentially compromising resolution from early-eluting impurities.

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an increasingly popular technique specifically designed for the retention of very polar compounds.[7][8]

• Mechanism: Involves the partitioning of the analyte into a water-enriched layer adsorbed onto the surface of a polar stationary phase (e.g., bare silica, amide, diol).[7] The mobile phase is highly organic (typically >70% acetonitrile), with the aqueous component acting as the strong, eluting solvent.[8][9]

• Advantages: Excellent retention for polar and charged analytes.[1][7][8] The high organic content of the mobile phase is advantageous for MS detection, as it promotes efficient desolvation and ionization.[9][10]

• Disadvantages: Can be sensitive to buffer concentration and water content, requiring careful mobile phase preparation for reproducibility. Sample diluent must match the mobile phase to avoid peak distortion.

Mixed-Mode Chromatography (MMC)

MMC utilizes stationary phases with multiple, deliberate functionalities, offering a powerful tool for complex separations.

• Mechanism: For our basic analyte, a stationary phase combining reversed-phase (e.g., C18) and cation-exchange functionalities is ideal.[11][12] This allows for simultaneous retention via hydrophobic and ionic interactions, which can be independently controlled by the organic solvent content and the mobile phase's ionic strength and pH, respectively.[13]

• Advantages: Provides unique and powerful selectivity, often separating compounds that co-elute in other modes.[11][12][14] Excellent for achieving good peak shape and retention for basic compounds.[11]

• Disadvantages: Method development can be more complex due to the multiple variables (organic %, pH, salt concentration) that control retention.

Table 1: High-Level Comparison of Chromatographic Modes for 3-Methoxy-N-methylpropanimidamide Analysis

Feature	Reversed-Phase (Polar Embedded/Endcapped)	HILIC (Amide Phase)	Mixed-Mode (RPC/Cation-Exchange)
Primary Retention	Hydrophobic Interaction	Partitioning into aqueous layer	Hydrophobic & Cation-Exchange
Analyte Retention	Low to Moderate	High	High and Tunable
Peak Shape Control	Good (with low pH mobile phase)	Excellent	Excellent
MS Compatibility	Good (with volatile buffers)	Excellent	Good (with volatile buffers)
Robustness	High	Moderate to High	Moderate to High
Best For	Routine QC with known impurity profile	High retention of polar analytes, LC-MS	Complex samples, unique selectivity

Section 3: A Step-by-Step Guide to Method Development

Our approach is systematic, beginning with a broad screening phase to identify the most promising conditions, followed by fine-tuning in an optimization phase.

Initial Screening Phase

The goal of this phase is to efficiently test different selectivities (columns) and solvent conditions to find the best starting point for optimization.

Diagram 1: Method Development Screening Workflow

Caption: Workflow for the initial column and mobile phase screening.

Experimental Protocol: Column Screening

• System: Standard HPLC or UHPLC system with a PDA detector.

• Columns to Screen:

  • RPC: Polar-embedded C18, 2.1 x 100 mm, 1.8 µm

  • HILIC: Amide phase, 2.1 x 100 mm, 1.7 µm

  • MMC: C18 with Strong Cation Exchange, 2.1 x 100 mm, 2.7 µm

• Mobile Phases:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient Program: 5% to 95% B over 15 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 30 °C

• Detection: PDA, 210 nm

• Injection Volume: 2 µL

• Sample: 0.5 mg/mL of 3-Methoxy-N-methylpropanimidamide spiked with a known, closely-related impurity at 0.1%.

Table 2: Illustrative Initial Screening Experimental Data

Parameter	RPC (Polar Embedded)	HILIC (Amide)	MMC (RPC/SCX)
Analyte Retention Time (min)	2.1	8.5	10.2
Analyte Retention Factor (k)	1.6	10.3	12.6
Impurity Retention Time (min)	2.0	8.1	9.5
Resolution (Rs) Analyte/Impurity	1.3	2.1	3.5
Analyte Peak Asymmetry (As)	1.6	1.2	1.1

Analysis of Screening Data: The RPC column provides insufficient retention and resolution. The HILIC column offers excellent retention and good resolution. The MMC column provides the best combination of high retention, superior resolution, and excellent peak shape. Therefore, the MMC method is selected for further optimization.

Method Optimization

The goal is to refine the selected MMC method to ensure it is robust and provides the best possible separation in the shortest reasonable time.

Diagram 2: Method Optimization Logic

Caption: Decision logic for optimizing the chosen chromatographic method.

Experimental Protocol: Method Optimization (MMC)

• Gradient Optimization: The initial 15-minute gradient is long. We will test steeper gradients (e.g., over 10 minutes and 7 minutes) to reduce run time while ensuring the critical pair resolution remains > 2.0.

• Mobile Phase pH/Buffer Strength: While 0.1% formic acid provides a good starting point, the dual retention mechanism of MMC is also sensitive to ionic strength. We will evaluate the separation using 20 mM ammonium formate at pH 3.0. This buffered mobile phase can enhance the reproducibility of the cation-exchange interaction.[4][15]

• Temperature Optimization: We will evaluate the separation at 30 °C, 35 °C, and 40 °C. Increasing temperature typically decreases viscosity (lowering backpressure) and can sometimes improve peak efficiency, but it may also alter selectivity.

Table 3: Optimized MMC Method Performance Data

Parameter	Optimized Method
Column	MMC (RPC/SCX), 2.1 x 100 mm, 2.7 µm
Mobile Phase A	20 mM Ammonium Formate, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	10% to 60% B in 8 minutes
Flow Rate	0.5 mL/min
Temperature	35 °C
Analyte Retention Time	6.8 min
Resolution (Rs) Critical Pair	2.8
Analyte Peak Asymmetry (As)	1.1

Analysis of Optimization: By adjusting the mobile phase buffer and optimizing the gradient and temperature, we achieved a significant reduction in run time while improving the resolution of the critical pair and maintaining excellent peak shape.

Section 4: Ensuring Method Specificity - Forced Degradation Studies

A purity method must be "stability-indicating," meaning it can separate the intact API from any potential degradation products.[16][17] Forced degradation studies are performed to intentionally stress the API to generate these degradants.[5][18][19]

Experimental Protocol: Forced Degradation

• Sample Preparation: Prepare separate solutions of 3-Methoxy-N-methylpropanimidamide (approx. 1 mg/mL).

• Acid Hydrolysis: Add 1M HCl, heat at 60 °C for 4 hours. Neutralize before injection.

• Base Hydrolysis: Add 1M NaOH, leave at room temperature for 2 hours. Neutralize before injection.

• Oxidation: Add 3% H₂O₂, leave at room temperature for 24 hours.

• Thermal Stress: Heat solid sample at 105 °C for 48 hours. Dissolve for analysis.

• Photolytic Stress: Expose solution to ICH-compliant light source (UV/Vis) for 24 hours.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the optimized MMC method and a PDA detector.

Peak Purity Analysis: The spectral data collected across the main analyte peak in each chromatogram is analyzed. The peak purity algorithm compares spectra from the upslope, apex, and downslope of the peak.[20][21] A consistent spectrum indicates a pure peak, while a mismatch suggests co-elution with a degradant.[22][23]

Table 4: Illustrative Forced Degradation Results Summary

Stress Condition	% Degradation	Degradant Peaks Observed	Analyte Peak Purity
Control (Unstressed)	0%	0	Pass
Acid (1M HCl, 60°C)	~15%	2 (Rs = 3.1, 4.5)	Pass
Base (1M NaOH, RT)	~25%	3 (Rs = 2.9, 5.1, 6.0)	Pass
Oxidative (3% H₂O₂)	~8%	1 (Rs = 3.8)	Pass
Thermal (105°C)	~5%	1 (Rs = 4.2)	Pass
Photolytic (ICH)	No significant degradation	0	Pass

Analysis of Degradation Data: The method successfully separated the intact API from all generated degradation products with excellent resolution. The PDA peak purity analysis confirmed the homogeneity of the main peak in all stress conditions, demonstrating the method is specific and stability-indicating.

Section 5: Method Validation according to ICH Q2(R1)

The final step is to formally validate the analytical procedure to demonstrate its suitability for its intended purpose.[24][25] The validation should be conducted according to the International Council for Harmonisation (ICH) Q2(R1) guideline.[26][27]

Validation Protocol Overview:

A comprehensive validation would include experiments to determine specificity (already demonstrated through forced degradation), linearity, range, accuracy, precision, detection limit (DL), quantitation limit (QL), and robustness.

Table 5: Summary of Validation Parameters and Typical Acceptance Criteria for a Purity Method

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure no interference from impurities or degradants	Peak purity passes; all known impurities resolved (Rs > 2.0)
Linearity	To demonstrate a proportional response to concentration	Correlation coefficient (r²) ≥ 0.999
Range	The concentration range of reliable measurement	e.g., QL to 120% of the impurity specification limit
Accuracy	Closeness of test results to the true value	Recovery of 98.0% - 102.0% for spiked impurities
Precision	Agreement among a series of measurements	RSD ≤ 5.0% for impurity quantification
Quantitation Limit (QL)	Lowest amount quantifiable with suitable precision/accuracy	Signal-to-Noise ratio ≥ 10
Robustness	Capacity to remain unaffected by small, deliberate variations	System suitability parameters met after minor changes (e.g., pH ±0.1, Temp ±2°C)

Conclusion

Developing a robust HPLC purity method for a challenging compound like 3-Methoxy-N-methylpropanimidamide requires a systematic and scientifically-grounded approach. While modern reversed-phase and HILIC chromatography present viable options, our comparative analysis demonstrates the superior performance of Mixed-Mode Chromatography . The dual retention mechanism of an RPC/SCX phase provided the best combination of retention, resolution, and peak shape for this polar, basic analyte.

The optimized MMC method was proven to be stability-indicating through rigorous forced degradation studies and is ready for full validation according to ICH guidelines. This guide illustrates that by understanding the physicochemical properties of an analyte and logically comparing the capabilities of different chromatographic modes, a high-quality, reliable analytical method can be developed efficiently.

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• 25. database.ich.org [database.ich.org]
• 26. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 27. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

Mass spectrometry fragmentation patterns of 3-Methoxy-N-methylpropanimidamide

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of 3-Methoxy-N-methylpropanimidamide , a functionalized amidine often encountered as a pharmaceutical intermediate or degradation product.[1]

Unlike standard template reports, this guide focuses on the mechanistic causality of ion formation, comparing this specific compound against structural analogs to aid in precise structural elucidation.

[1]

Chemical Identity & Physicochemical Context

Before interpreting the mass spectrum, one must understand the protonation dynamics of the molecule.[2] Amidines are strong organic bases (pKa ~11–12), making them highly sensitive in positive-mode Electrospray Ionization (ESI+).

Property	Detail
IUPAC Name	3-Methoxy-N-methylpropanimidamide
Chemical Formula
Exact Mass (Monoisotopic)	116.0949 Da
Precursor Ion	117.1022 m/z
Core Structure	Methoxy-ether tail linked to an N-methyl amidine head group.[1]
Key Functional Groups	Ether ( ), Amidine ( )

Experimental Configuration (ESI-MS/MS)

To replicate the fragmentation patterns described below, the following instrument parameters are recommended. These settings balance the stability of the molecular ion with sufficient internal energy for diagnostic bond cleavages.[2]

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.

• Capillary Voltage: 3.0 – 3.5 kV.

• Cone Voltage: 20–30 V (Keep low to prevent in-source fragmentation of the labile ether).[1]

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) is critical. Low CE preserves the amidine group; high CE is required to shatter the alkyl backbone.

• Mobile Phase: 0.1% Formic acid in Water/Acetonitrile (Acidic pH ensures full protonation of the amidine nitrogen).

Fragmentation Analysis: Mechanistic Pathways

The fragmentation of 3-Methoxy-N-methylpropanimidamide is driven by two competing charge sites: the highly basic amidine nitrogen (dominant) and the ether oxygen (secondary).

Primary Pathway: Amidine-Driven Elimination (The "Signature" Loss)

Upon collisional activation, the protonated amidine group undergoes a characteristic neutral loss. For N-methyl amidines, the expulsion of methylamine (

) is the thermodynamically favored pathway, leading to the formation of a nitrile cation.

• Precursor:

  117.1

• Transition:

• Mechanism: Charge-remote fragmentation or proton transfer allows the elimination of neutral methylamine (31 Da).

• Product Ion:

  86 ( ). This ion corresponds to the protonated 3-methoxypropanenitrile .

Secondary Pathway: Ether Cleavage & Cyclization

The methoxy group provides a secondary fragmentation channel. If the internal energy is sufficient, the ether oxygen can initiate the loss of methanol (

) .[1]

• Transition:

• Mechanism: Inductive cleavage or neighboring group participation from the amidine nitrogen attacking the

  -carbon, expelling methanol.

• Product Ion:

  85 ( ). This often indicates the formation of a cyclic pyrroline-like amidine species.

Tertiary Pathway: Backbone Degradation (High Energy)

At higher collision energies (>35 eV), the alkyl chain fragments.

• Transition:

• Mechanism: The

  86 nitrile ion loses methanol ( , 32 Da) to form the acrylonitrile cation ( ).

• Diagnostic Ion:

  45 ( ). A classic ether fragment indicating the presence of the methoxy group.

Comparative Analysis: Alternatives & Analogs

To validate the identity of 3-Methoxy-N-methylpropanimidamide, compare its spectrum against these structural "alternatives."

Compound	Precursor ( )	Key Difference in Fragmentation
Target: 3-Methoxy-N-methylpropanimidamide	117	Loss of 31 Da ( ) to yield 86.[1]
Alt 1: 3-Methoxypropanimidamide	103	Loss of 17 Da ( ) to yield 86.[1] The product ion is identical to the target's, but the neutral loss differs.
Alt 2: N-Methylpropanimidamide	87	No Methoxy Fragments. Lacks the 45 ether peak. Loses 31 Da to yield propionitrile ( 56).
Alt 3: 3-Methoxy-N,N-dimethylpropanamide	132	Amide vs. Amidine. Amides lose dimethylamine (45 Da).[1] The mass shift and loss pattern clearly distinguish amide from amidine.

Visualization of Fragmentation Pathways

The following diagram illustrates the hierarchical dissociation of the precursor ion.

Caption: Hierarchical fragmentation tree of 3-Methoxy-N-methylpropanimidamide (

117). The primary pathway (Red) involves the loss of the N-methylamine group.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 3-Methoxypropanimidamide derivatives. National Institute of Standards and Technology. [Link]

• Li, X., et al. (2014). "ESI-mass spectral fragmentation pathways of polyamides containing N-methylpyrrole and N-methylimidazole." ResearchGate. [Link]

• Doc Brown's Chemistry. (2023). Mass spectrometry fragmentation patterns of aliphatic amides and amidines. [Link]

• PubChem. (2025).[3] Compound Summary: 3-Methoxy-N,N-dimethylpropanamide.[1][3][4] National Library of Medicine. [Link]

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• 2. gala.gre.ac.uk [gala.gre.ac.uk]
• 3. Propanamide, 3-methoxy-N,N-dimethyl- | C6H13NO2 | CID 104427 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 53185-52-7: 3-Methoxy-N,N-dimethylpropanamide [cymitquimica.com]

A Comparative Guide to the Reactivity of 3-Methoxy-N-methylpropanimidamide and Acetamidine for the Synthetic Chemist

For researchers and professionals in the dynamic field of drug development and synthetic chemistry, the selection of appropriate building blocks is paramount to the success of a synthetic campaign. Amidines, with their unique structural and electronic properties, are a versatile class of compounds, frequently employed as strong, non-nucleophilic bases and as precursors to a variety of nitrogen-containing heterocycles. This guide provides an in-depth comparison of the reactivity of two amidines: the readily available acetamidine and the more complex, functionalized 3-Methoxy-N-methylpropanimidamide.

While acetamidine is a well-characterized reagent, specific experimental data on 3-Methoxy-N-methylpropanimidamide is less prevalent in the literature. Therefore, this guide will leverage established principles of physical organic chemistry to predict its reactivity relative to acetamidine. Furthermore, we will propose robust experimental protocols to empirically validate these predictions, empowering you to make informed decisions in your synthetic endeavors.

Unveiling the Contenders: Structural and Electronic Profiles

A fundamental understanding of the structure of each molecule is crucial to appreciating their differing reactivities.

Acetamidine is the simplest alkylamidine, possessing a compact structure with a methyl group attached to the amidine carbon.

3-Methoxy-N-methylpropanimidamide , in contrast, features a more elaborate architecture. It possesses an N-methyl group and a methoxypropyl substituent on the amidine carbon. It is important to distinguish this compound from the similarly named but functionally distinct 3-Methoxy-N,N-dimethylpropanamide, which is an amide.

Below is a graphical representation of the two molecules.

Caption: Chemical structures of Acetamidine and 3-Methoxy-N-methylpropanimidamide.

A Head-to-Head Comparison: Basicity and Nucleophilicity

The utility of an amidine in a synthetic protocol is largely dictated by two key properties: its basicity (pKa) and its nucleophilicity.

Basicity: The Power to Deprotonate

Amidines are significantly more basic than their amide or amine counterparts due to the resonance stabilization of the resulting amidinium ion upon protonation.

• Acetamidine: This compound is a well-established organic base with a pKa of approximately 12.52.[1][2] This makes it suitable for deprotonating a range of acidic protons, including those of alcohols and activated methylene compounds.

• 3-Methoxy-N-methylpropanimidamide (Predicted): We can predict the basicity of this molecule by considering the electronic effects of its substituents.

  • N-methyl group: The methyl group on one of the nitrogen atoms is electron-donating through induction, which will increase the electron density on the nitrogen atoms and thus enhance the basicity.

  • Methoxypropyl group: The ether oxygen in the methoxypropyl chain is electron-withdrawing through induction, which would be expected to decrease basicity. However, this effect is dampened by the presence of two methylene groups separating it from the amidine core.

Given these competing effects, it is likely that the pKa of 3-Methoxy-N-methylpropanimidamide will be similar to, or slightly higher than, that of acetamidine, with the electron-donating N-methyl group likely having a more pronounced effect than the distant methoxy group.

Nucleophilicity: The Drive to Attack

The lone pairs of electrons on the nitrogen atoms of amidines allow them to act as nucleophiles. The rate and success of a nucleophilic attack are governed by both electronic and steric factors.

• Acetamidine: The nitrogen atoms of acetamidine are effective nucleophiles, readily participating in reactions such as additions to carbonyls and displacement reactions. The small size of the methyl group presents minimal steric hindrance.

• 3-Methoxy-N-methylpropanimidamide (Predicted):

  • Electronic Effects: The electron-donating N-methyl group will increase the nucleophilicity of the substituted nitrogen.

  • Steric Effects: The N-methyl group and the methoxypropyl chain introduce significantly more steric bulk around the amidine functional group compared to the simple methyl group of acetamidine. This increased steric hindrance will likely decrease the rate of reaction with sterically demanding electrophiles.

Therefore, while electronically more nucleophilic, 3-Methoxy-N-methylpropanimidamide is expected to be a more sterically hindered nucleophile than acetamidine. This could be advantageous in situations where selectivity for less hindered electrophilic sites is desired.

Quantitative Comparison: A Proposed Experimental Framework

To move beyond theoretical predictions and obtain concrete, actionable data, we propose the following experimental protocols.

Protocol 1: Determination of pKa via Potentiometric Titration

This standard method allows for the precise determination of a compound's acid dissociation constant.

Objective: To experimentally determine the pKa of 3-Methoxy-N-methylpropanimidamide.

Materials:

• 3-Methoxy-N-methylpropanimidamide

• Acetamidine (as a reference)

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Deionized water

• pH meter calibrated with standard buffers (pH 4, 7, and 10)

• Magnetic stirrer and stir bar

• Buret

Procedure:

• Prepare a 0.01 M solution of 3-Methoxy-N-methylpropanimidamide in deionized water.

• Calibrate the pH meter using the standard buffers.

• Place a known volume (e.g., 50 mL) of the amidine solution in a beaker with a magnetic stir bar.

• Immerse the pH electrode in the solution and begin stirring.

• Record the initial pH.

• Add the standardized HCl solution in small, known increments (e.g., 0.2 mL) from the buret.

• Record the pH after each addition, allowing the reading to stabilize.

• Continue the titration until the pH has dropped significantly (e.g., to pH 2-3).

• Plot the pH (y-axis) versus the volume of HCl added (x-axis).

• The pKa is the pH at the half-equivalence point (the point at which half of the amidine has been protonated). This can be determined from the midpoint of the steepest part of the titration curve.

• Repeat the procedure for acetamidine under identical conditions for a direct comparison.

Protocol 2: Comparative Kinetic Study of Nucleophilicity

This experiment will quantify the relative nucleophilic reactivity of the two amidines in a model SN2 reaction.

Objective: To determine the second-order rate constants for the reaction of each amidine with a model electrophile, methyl iodide.

Materials:

• 3-Methoxy-N-methylpropanimidamide

• Acetamidine

• Methyl iodide (CH₃I)

• Anhydrous acetonitrile (or another suitable polar aprotic solvent)

• Internal standard for NMR analysis (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• NMR spectrometer

Experimental Workflow:

Caption: Workflow for the comparative kinetic study.

Procedure:

• In an NMR tube, prepare a solution of the amidine (e.g., 0.1 M), methyl iodide (0.1 M), and the internal standard in anhydrous acetonitrile.

• Quickly acquire a ¹H NMR spectrum at time t=0.

• Maintain the NMR tube at a constant temperature in the spectrometer.

• Acquire spectra at regular time intervals (e.g., every 10 minutes) for a duration sufficient to observe significant product formation.

• Process the spectra and integrate the signals corresponding to a disappearing proton on the amidine and an appearing proton on the methylated product, relative to the internal standard.

• Calculate the concentration of the reactants and products at each time point.

• Plot 1/[Amidine] versus time. For a second-order reaction, this should yield a straight line with a slope equal to the rate constant, k.

• Repeat the experiment for the other amidine under identical conditions.

• Compare the determined rate constants to quantify the relative nucleophilicity.

Summary of Properties and Predictions

Property	Acetamidine	3-Methoxy-N-methylpropanimidamide (Predicted)	Key Influencing Factors
pKa	~12.52	Similar to or slightly higher than acetamidine	Electron-donating N-methyl group vs. weakly electron-withdrawing methoxypropyl group.
Nucleophilicity	Good nucleophile	Electronically enhanced, but sterically hindered	Electron-donating N-methyl group increases electron density. The bulkier substituents increase steric hindrance.
Steric Hindrance	Low	Moderate to High	Presence of N-methyl and a three-carbon chain.

Conclusion

This guide provides a comparative analysis of the reactivity of 3-Methoxy-N-methylpropanimidamide and acetamidine, grounded in the principles of chemical structure and reactivity. While acetamidine is a compact, strongly basic, and effective nucleophile, 3-Methoxy-N-methylpropanimidamide is predicted to be a more sterically encumbered, yet potentially more basic and electronically richer, nucleophile. The provided experimental protocols offer a clear pathway for the empirical determination of these properties, enabling chemists to select the optimal reagent for their specific synthetic challenges. By understanding the interplay of electronic and steric effects, researchers can harness the unique reactivity profiles of these valuable synthetic building blocks.

References

• Wikipedia. Acetamide. [Link]

• Amidine: Structure, Reactivity and Complexation Behaviour. ResearchGate. [Link]

• Merck Index. Acetamide. An Encyclopedia of Chemicals, Drugs, and Biologicals.

• Williams, R. pKa Data Compiled by R. Williams. [Link]

• University of California, Berkeley. pKa Data Compiled by R. Williams. [Link]

• Patsnap Synapse. What is Acetamide used for?. [Link]

• NEET coaching. Acetamide: Structure, Properties and Uses. [Link]

• KJ Chemicals Corporation. The Role of 3-Methoxy-N,N-dimethylpropanamide in Advanced Polymer Synthesis. [Link]

• PubChem. Propanamide, 3-methoxy-N,N-dimethyl-. [Link]

• FooDB. Showing Compound Acetamide (FDB008298). [Link]

• Journal of the American Chemical Society. Mechanistic Insights into the Reaction of Amidines with 1,2,3-Triazines and 1,2,3,5-Tetrazines. [Link]

• Ataman Kimya. ACETAMIDE. [Link]

• ResearchGate. The chemistry of amidines and imidates. [Link]

• KJ Chemicals Corporation. M-100（3-methoxy-N,N-dimethylpropanamide）. [Link]

• eScholarship.org. Mechanistic Insights into the Reaction of Amidines with 1,2,3- Triazines and 1,2,3,5-Tetrazines. [Link]

• New Journal of Chemistry. Amidines from cyclic amines and nitriles in the presence of zinc(ii): other nitriles in place of acetonitrile. [Link]

• Google Patents. CN106966923A - A kind of synthetic method of 3 methoxyl group N, N dimethylpropionamides.

• ACS Publications. The Chemistry of Imidates. [Link]

• PMC. Simple Synthetic Approach to N-(Pyridin-2-yl)imidates from Nitrostyrenes and 2-Aminopyridines.... [Link]

• RSC Publishing. A modified Beckmann rearrangement for the facile synthesis of amidines and imidates via imidoyl fluoride intermediates. [Link]

• ACS Publications. A Synthesis of N-(3-Methoxybenzyl)-N-methyl-3-methoxy-4,5-. [Link]

• MDPI. Electrochemical Synthesis of Methoxy-NNO-azoxy Compounds via N=N Bond Formation Between Ammonium N-(methoxy)nitramide and Nitroso Compounds. [Link]

• PubChem. 3-methoxy-N-methylbenzamide. [Link]

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A Comparative Guide to the Validation of Analytical Standards for 3-Methoxy-N-methylpropanimidamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the integrity of analytical standards is paramount. A well-characterized and validated analytical standard serves as the bedrock for accurate quantification, impurity profiling, and stability testing of active pharmaceutical ingredients (APIs) and formulated drug products. This guide provides a comprehensive, in-depth comparison of validating an in-house analytical standard for 3-Methoxy-N-methylpropanimidamide versus utilizing a commercially available certified reference material (CRM). We will delve into the experimental methodologies, the rationale behind each validation parameter, and present illustrative data to guide researchers in making informed decisions for their analytical needs.

The Imperative of a Validated Standard

An analytical standard is a substance of established purity and identity, used as a reference point in an analytical procedure. The validation of this standard is the process of demonstrating, through laboratory studies, that its performance characteristics are suitable for its intended purpose.[1][2] This process is not merely a regulatory checkbox but a scientific necessity to ensure the reliability and reproducibility of analytical data.[3] The International Council for Harmonisation (ICH) guideline Q2(R2) provides a harmonized framework for the validation of analytical procedures, which is globally recognized and forms the basis of the methodologies described herein.[2][4][5][6]

Characterization of 3-Methoxy-N-methylpropanimidamide

3-Methoxy-N-methylpropanimidamide is a hypothetical intermediate in a synthetic pathway, and for the purpose of this guide, we will assume the following characteristics:

Property	Value
Molecular Formula	C5H12N2O
Molecular Weight	116.16 g/mol
Appearance	Colorless to pale yellow oil
Solubility	Soluble in methanol, acetonitrile, and water

The Validation Journey: A Step-by-Step Protocol

The validation of an analytical standard for 3-Methoxy-N-methylpropanimidamide involves a series of experiments to assess its key performance characteristics. The following sections detail the experimental protocols and the scientific reasoning behind each step, in alignment with ICH Q2(R2) guidelines.[3][4][5]

Workflow for Analytical Standard Validation

Caption: Workflow for the synthesis, validation, and comparison of an in-house analytical standard.

Specificity

Causality: Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[3][7] This is crucial to ensure that the analytical signal is solely from the analyte of interest.

Experimental Protocol:

• Prepare a solution of the in-house 3-Methoxy-N-methylpropanimidamide standard.

• Prepare solutions of known potential impurities (e.g., starting materials, by-products from the synthesis).

• Prepare a placebo solution containing all excipients if the standard is for a drug product.

• Prepare a spiked solution containing the standard and all potential impurities and/or placebo.

• Analyze all solutions by a suitable chromatographic method (e.g., HPLC-UV).

• Compare the chromatograms to ensure that the peak for 3-Methoxy-N-methylpropanimidamide is well-resolved from all other peaks.

Acceptance Criteria: The peak for 3-Methoxy-N-methylpropanimidamide should be free of interference from potential impurities, degradation products, or excipients. The resolution between the analyte peak and the nearest eluting peak should be greater than 2.0.

Linearity and Range

Causality: Linearity demonstrates that the analytical procedure's response is directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations of the analyte for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[3][6]

Experimental Protocol:

• Prepare a stock solution of the in-house standard.

• Prepare a series of at least five dilutions of the stock solution, covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each dilution in triplicate into the HPLC system.

• Plot the average peak area against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r²), y-intercept, and slope of the regression line.

Illustrative Data:

Concentration (µg/mL)	Mean Peak Area (n=3)
50	251000
75	374500
100	502000
125	628000
150	753000

Linear Regression Analysis:

• Correlation Coefficient (r²): 0.9998

• Slope: 5010

• Y-intercept: 150

Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Causality: Accuracy is the closeness of the test results obtained by the method to the true value.[3] It is a measure of the systematic error of the method.

Experimental Protocol:

• Prepare a placebo solution (if applicable).

• Spike the placebo solution with the in-house standard at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

Illustrative Data:

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	% Recovery
80%	80	79.5	99.4%
100%	100	100.2	100.2%
120%	120	119.3	99.4%
Mean Recovery	99.7%

Acceptance Criteria: The mean percentage recovery should be within 98.0% to 102.0%.

Precision

Causality: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[6] It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of the in-house standard at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst and instrument.

  • Calculate the relative standard deviation (RSD).

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability experiment on a different day, with a different analyst and/or a different instrument.

  • Calculate the RSD for this set of measurements and compare it with the results from the first day.

Illustrative Data:

Parameter	Day 1 (Analyst 1)	Day 2 (Analyst 2)
Mean Assay (%)	99.8	100.1
Standard Deviation	0.45	0.52
RSD (%)	0.45%	0.52%

Acceptance Criteria: The RSD for repeatability and intermediate precision should be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

Causality: The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6]

Experimental Protocol (based on the signal-to-noise ratio):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• LOD is typically determined at a S/N ratio of 3:1.

• LOQ is typically determined at a S/N ratio of 10:1.

Illustrative Data:

Parameter	Concentration (µg/mL)	Signal-to-Noise Ratio
LOD	0.1	3.2
LOQ	0.3	10.5

Acceptance Criteria: The LOQ must be demonstrated with acceptable precision and accuracy.

Robustness

Causality: Robustness is a measure of the analytical procedure's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[8]

Experimental Protocol:

• Introduce small, deliberate variations to the HPLC method parameters, such as:

  • Flow rate (± 0.2 mL/min)

  • Column temperature (± 5 °C)

  • Mobile phase composition (± 2% organic)

• Analyze a sample of the in-house standard under each varied condition.

• Evaluate the effect on the results (e.g., peak area, retention time, resolution).

Illustrative Data:

Parameter Variation	% Assay	Resolution
Flow Rate (1.0 mL/min)	99.9%	2.8
Flow Rate (1.2 mL/min)	100.1%	2.6
Temp (25 °C)	100.0%	2.7
Temp (35 °C)	99.7%	2.9
Mobile Phase (48% ACN)	99.8%	2.5
Mobile Phase (52% ACN)	100.2%	3.1

Acceptance Criteria: The results should remain within the acceptance criteria for accuracy and precision, and system suitability parameters (e.g., resolution) should be met.

Comparison: In-House Validated Standard vs. Commercial Certified Reference Material (CRM)

While validating an in-house standard provides a high degree of control and can be cost-effective for large-scale or long-term projects, utilizing a commercially available CRM offers distinct advantages, particularly in terms of traceability and immediate usability.

Logical Relationship of Standard Choice

Caption: Decision-making framework for choosing between an in-house standard and a commercial CRM.

Comparative Summary:

Feature	In-House Validated Standard	Commercial Certified Reference Material (CRM)
Purity	Determined through rigorous in-house validation; may require orthogonal methods for confirmation.	Certified purity with a comprehensive Certificate of Analysis (CoA).
Traceability	Traceability established through in-house documentation and characterization data.	Often traceable to national or international standards (e.g., NIST, USP).
Cost	Lower long-term cost for large quantities, but high initial investment in time and resources.	Higher per-unit cost, but no initial development cost.
Time to Use	Significant lead time required for synthesis, purification, and validation.	Immediately available for use upon receipt.
Documentation	All validation data is generated and controlled internally.	Comes with a detailed CoA, but the full validation report may not be available.
Impurity Profile	Detailed understanding of the impurity profile based on the synthetic route.	Impurity profile is typically provided on the CoA, but may not be as extensive as an in-house characterization.

Conclusion

The choice between validating an in-house analytical standard for 3-Methoxy-N-methylpropanimidamide and procuring a commercial CRM is a strategic one that depends on the specific needs of the project, available resources, and regulatory requirements. An in-house validated standard offers unparalleled control and a deep understanding of the material, which can be invaluable for late-stage development and commercial manufacturing. Conversely, a commercial CRM provides the convenience of immediate use and established traceability, making it an excellent choice for early-stage research and development.

Regardless of the source, a robustly validated analytical standard is non-negotiable for ensuring the quality, safety, and efficacy of pharmaceutical products. By adhering to the principles outlined in the ICH Q2(R2) guideline and meticulously documenting all validation activities, researchers and scientists can build a solid analytical foundation for their drug development programs.

References

• Q2(R2) Validation of Analytical Procedures March 2024 - FDA. (2024, March 6). U.S. Food and Drug Administration. [Link]

• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS - Pharmacopeia. United States Pharmacopeia. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024, June 25). ProPharma Group. [Link]

• FDA Guidance on Analytical Method Validation. U.S. Food and Drug Administration. [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22). Lab Manager. [Link]

• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy. (2025, November 13). ECA Academy. [Link]

• FDA issues revised guidance for analytical method validation - ResearchGate. (2025, August 6). ResearchGate. [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). AMSbiopharma. [Link]

• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision - Investigations of a Dog. (2025, November 13). Investigations of a Dog. [Link]

• Lifecycle Management Concepts to analytical Procedures: A compendial perspective - Association for Accessible Medicines. Association for Accessible Medicines. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained - IntuitionLabs.ai. (2026, January 8). IntuitionLabs.ai. [Link]

• <1225> VALIDATION OF COMPENDIAL PROCEDURES. (2011, December 3). U.S. Pharmacopeia. [Link]

• Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30). International Council for Harmonisation. [Link]

• ICH Q2: A Comprehensive Guide To Analytical Procedure Validation - Perpusnas. (2025, December 4). Perpusnas. [Link]

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• 4. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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• 8. propharmagroup.com [propharmagroup.com]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Methoxy-N-methylpropanimidamide: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the responsible management of chemical reagents is paramount to ensuring a safe and compliant laboratory. This guide provides a detailed, step-by-step framework for the proper disposal of 3-Methoxy-N-methylpropanimidamide, a compound encountered in various research applications. While specific safety data for this exact molecule is not extensively published, this document synthesizes established principles of chemical waste management and data from structurally similar compounds to offer a comprehensive and cautious approach. Our goal is to empower researchers with the knowledge to manage this chemical waste stream safely and effectively, thereby fostering a culture of safety and environmental responsibility.

Understanding the Hazard Profile: A Precautionary Approach

Given the limited specific toxicological data for 3-Methoxy-N-methylpropanimidamide, a conservative approach to handling and disposal is essential. Based on the Safety Data Sheet (SDS) for the closely related compound, 3-methoxy-N,N-dimethylpropionamide, we can infer a potential hazard profile.[1][2]

Inferred Potential Hazards:

• Eye Irritation: Likely to cause serious eye irritation.[1]

• Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Due to these potential hazards, 3-Methoxy-N-methylpropanimidamide must be treated as a hazardous waste. Under no circumstances should it be disposed of down the sanitary sewer.[3][4]

Table 1: Inferred Hazard Classification and Handling Precautions

Hazard Classification	GHS Statements (Inferred)	Recommended Personal Protective Equipment (PPE)
Serious Eye Damage/Eye Irritation	H319: Causes serious eye irritation[1]	Safety goggles or face shield[1]
Specific Target Organ Toxicity	H373: May cause damage to organs through prolonged or repeated exposure	Impervious gloves, lab coat, and appropriate respiratory protection[1]
Reproductive Toxicity	H361: Suspected of damaging fertility or the unborn child	Handle in a well-ventilated area, preferably a chemical fume hood.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 3-Methoxy-N-methylpropanimidamide waste is a multi-step process that begins at the point of generation and ends with collection by a certified hazardous waste handler.

Caption: Disposal workflow for 3-Methoxy-N-methylpropanimidamide from generation to pickup request.

• Immediate Segregation: At the point of generation, immediately segregate waste containing 3-Methoxy-N-methylpropanimidamide. Amides can be incompatible with strong acids and oxidizing agents, potentially leading to heat generation or the release of toxic gases.[5] Store in a designated waste container separate from these materials.

• Container Selection and Labeling:

  • Choose a container made of a material compatible with 3-Methoxy-N-methylpropanimidamide. High-density polyethylene (HDPE) or glass containers are generally suitable. Ensure the container is in good condition with a secure, leak-proof closure.[3][6]

  • Affix a "Hazardous Waste" label to the container.[7] The label must include the full chemical name, "3-Methoxy-N-methylpropanimidamide," and an approximate concentration or quantity.[7] Do not use abbreviations or chemical formulas.[7]

• Accumulation in a Satellite Accumulation Area (SAA):

  • Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of waste generation and under the control of the laboratory personnel.[7][8]

  • Keep the container tightly closed except when adding waste.[4][7] Do not leave a funnel in the container opening.[7]

  • Ensure the SAA is in a well-ventilated area and that secondary containment is used to capture any potential leaks.[3]

• Request for Disposal:

  • Once the waste container is approximately 90% full, or if it has been accumulating for close to the maximum allowable time (often up to one year, but check institutional policies), submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) department.[7][8]

  • Do not overfill containers.

Spill Management and Emergency Procedures

In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and environmental contamination.

Sources

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A Comprehensive Guide to Personal Protective Equipment for Handling 3-Methoxy-N-methylpropanimidamide

A Senior Application Scientist's Field Guide to Safe Laboratory Operations

Core Directive: Understanding the Imperative for Protection

In the realm of drug discovery and chemical synthesis, our primary directive is innovation, but our foundational responsibility is safety. The structural alerts within 3-Methoxy-N-methylpropanimidamide, particularly the imidamide functional group, necessitate a cautious and informed approach to personal protection. While this molecule's specific toxicological profile is not yet fully characterized, the data from its near structural analog, 3-Methoxy-N,N-dimethylpropanamide, provides critical insights into the potential hazards we must mitigate.[1][2][3] These hazards include:

• Ocular Damage: The potential for serious eye irritation is a significant concern.[1][2][3]

• Reproductive Health Risks: This class of compounds is suspected of having adverse effects on fertility and fetal development.[1][2]

• Organ Toxicity: There is a potential for damage to vital organs, such as the liver and kidneys, following both acute and chronic exposure.[1][2]

This guide is therefore structured not as a rigid set of rules, but as a dynamic decision-making tool to empower you, the researcher, to work safely and effectively.

Scientific Integrity: A Logic-Driven Approach to PPE Selection

A self-validating safety protocol is one where every piece of protective equipment is chosen for a reason, and every procedure is designed to be failsafe. This section breaks down the "why" behind the "what" of PPE selection.

Eye and Face Protection: The First Line of Defense

Causality: The eyes are highly susceptible to chemical splashes and vapors. The potential for serious and irreversible eye damage from this compound makes robust eye and face protection non-negotiable.

• Standard Operations: For routine tasks such as weighing small quantities in a ventilated enclosure or preparing dilute solutions, indirectly vented, chemical splash goggles that conform to ANSI Z87.1 (US) or EN166 (EU) standards are mandatory.[2][4] Safety glasses do not provide an adequate seal and are therefore insufficient.[5]

• High-Risk Procedures: For activities with an elevated risk of splashing, such as transferring large volumes, working with heated solutions, or operating under pressure, a full-face shield must be worn in addition to chemical splash goggles.[2][4][5]

Skin and Body Protection: An Impermeable Barrier

Causality: Dermal absorption is a primary route of exposure for many organic molecules. Preventing skin contact is crucial to mitigate the risk of both localized irritation and systemic toxicity.

• Hand Protection:

  • Glove Selection: There is no universal glove for all chemicals.[5] For 3-Methoxy-N-methylpropanimidamide, nitrile or neoprene gloves are recommended as a starting point.[6] However, it is critical to consult the glove manufacturer's chemical resistance data. For extended or immersive work, consider thicker gauge gloves or double-gloving.

  • Glove Discipline: Inspect gloves for tears or pinholes before each use.[4] Remove gloves using a technique that avoids touching the outer contaminated surface with bare skin.[4]

• Body Protection:

  • A clean, long-sleeved laboratory coat is the minimum requirement for all work with this compound.

  • For procedures involving larger quantities or a significant risk of spillage, a chemical-resistant apron or disposable coveralls should be worn over the lab coat.[7]

Respiratory Protection: Safeguarding the Internal Environment

Causality: Inhalation of aerosols or vapors can lead to rapid systemic absorption and potential respiratory tract irritation.

• Engineering Controls First: The primary method for controlling respiratory exposure is to handle 3-Methoxy-N-methylpropanimidamide in a properly functioning chemical fume hood .

• When Respirators are Necessary: If engineering controls are not feasible or are insufficient to maintain exposure below acceptable limits, respiratory protection is required. A NIOSH-approved air-purifying respirator with organic vapor cartridges is the minimum requirement.[6] A full-face respirator will also provide eye protection. All personnel required to wear respirators must be medically cleared, trained, and fit-tested.

Operational Plan: From Preparation to Disposal

This section provides the procedural, step-by-step guidance for the safe use and disposal of PPE when handling 3-Methoxy-N-methylpropanimidamide.

PPE Selection Matrix

The following table summarizes the recommended PPE for various laboratory activities. This is a guide; always allow your risk assessment to dictate the final level of protection.

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Small Quantities (in fume hood)	Chemical Splash Goggles	Single Pair of Nitrile/Neoprene Gloves	Laboratory Coat	Not typically required
Solution Preparation (in fume hood)	Chemical Splash Goggles	Single Pair of Nitrile/Neoprene Gloves	Laboratory Coat	Not typically required
Large Volume Transfers (>1L)	Chemical Splash Goggles & Face Shield	Double-Gloved (Nitrile/Neoprene)	Chemical-Resistant Apron over Lab Coat	Recommended if not in a fume hood
Heating or Refluxing	Chemical Splash Goggles & Face Shield	Single Pair of Nitrile/Neoprene Gloves	Chemical-Resistant Apron over Lab Coat	Required if not in a fume hood
Small Spill Cleanup (<100 mL)	Chemical Splash Goggles & Face Shield	Heavy-Duty Nitrile or Neoprene Gloves	Chemical-Resistant Apron over Lab Coat	Air-Purifying Respirator with Organic Vapor Cartridges
Large Spill Cleanup (>100 mL)	Full-Face Respirator	Heavy-Duty Nitrile or Neoprene Gloves	Disposable Chemical-Resistant Coveralls	Self-Contained Breathing Apparatus (SCBA) may be required

Experimental Protocols: Donning and Doffing PPE

The integrity of your protection depends on the discipline of your procedures. Follow these steps meticulously to prevent cross-contamination.

Donning (Putting On) Sequence:

• Body Protection: Don your lab coat or coveralls.

• Respiratory Protection: If required, put on your respirator and perform a positive and negative pressure seal check.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if necessary.

• Hand Protection: Don your gloves, ensuring the cuffs of the gloves extend over the sleeves of your lab coat.

Doffing (Taking Off) Sequence:

• Gloves: Remove your gloves using a "glove-in-glove" technique.

• Face/Eye Protection: Remove the face shield (if used), followed by the goggles, from the back to the front.

• Body Protection: Remove your lab coat or coveralls by rolling it down and away from your body, turning it inside out as you go.

• Respiratory Protection: Remove your respirator last.

• Hygiene: Immediately and thoroughly wash your hands with soap and water.

Disposal Plan: A Cradle-to-Grave Responsibility

Contaminated PPE is considered hazardous waste and must be disposed of in accordance with institutional and regulatory guidelines.

• Segregation: Establish a clearly labeled, dedicated waste container for all disposable PPE contaminated with 3-Methoxy-N-methylpropanimidamide.

• Containerization: The waste container should be made of a compatible material, have a tight-fitting lid, and be kept closed when not in use.

• Disposal: Contact your institution's EHS department to arrange for the proper disposal of the hazardous waste.[3] Do not discard contaminated PPE in the regular trash.

Visualization: A Decision-Making Framework

The following flowchart provides a visual guide to the PPE selection process based on a dynamic risk assessment.

Caption: A decision tree to guide the selection of appropriate PPE.

References

• TCI EUROPE N.V. SAFETY DATA SHEET for 3-Methoxy-N,N-dimethylpropanamide.

• CymitQuimica. CAS 53185-52-7: 3-Methoxy-N,N-dimethylpropanamide.

• CymitQuimica. SAFETY DATA SHEET for 3-Methoxy-N,N-dimethyl-propionamide.

• United States Environmental Protection Agency. Personal Protective Equipment.

• PubChem. Propanamide, 3-methoxy-N,N-dimethyl-.

• American Chemistry Council. Guidance for Selection of Personal Protective Equipment for MDI Users.

• Sigma-Aldrich. 3-Methoxy-N,N-dimethylpropanamide.

• Fisher Scientific. SAFETY DATA SHEET for 3-Methoxypropylamine.

• ChemicalBook. 3-methoxy-N,N-dimethylpropionamide - Safety Data Sheet.

• Lab Pro. 3-Methoxy-N,N-dimethylpropanamide, 25G.

• CDH Fine Chemical. Material Safety Data Sheet for 3-Methoxypropylamine.

• PubChem. 3-methoxy-N,N-dimethylpropan-1-amine.

• CDH Fine Chemical. Material Safety Data Sheet for 3-METHOXY BENZYLAMINE.

• Sigma-Aldrich. 3-Methoxy-N,N-dimethyl-propionamide.

• 3M. Safety Data Sheet K-520 Primer.

• Pacific Northwest Pest Management Handbooks. Minimum Personal Protective Equipment and Work Clothing for Handling Activities.

• North Metal and Chemical Company. 3-METHOXYPROPYLAMINE, 99.5%.

• DC Fine Chemicals. The importance of Personal Protective Equipment in the handling of chemicals.

• Health and Safety Authority. A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace.

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